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(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Documentation Hub

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  • Product: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine
  • CAS: 880361-77-3

Core Science & Biosynthesis

Foundational

(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine synthesis and characterization

An In-depth Technical Guide on the Synthesis and Characterization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Abstract The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide on the Synthesis and Characterization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

Abstract

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry due to its wide range of biological activities, including applications as anxiolytics, anti-inflammatory agents, and anticancer therapeutics.[1][2] This technical guide provides a comprehensive overview of a robust and logical synthetic pathway to (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine, a key building block for drug discovery and development. The document details a multi-step synthesis, starting from commercially available precursors, and outlines rigorous characterization methodologies to ensure structural integrity and purity. Authored from the perspective of a Senior Application Scientist, this guide emphasizes the causality behind experimental choices, provides self-validating protocols, and is grounded in authoritative scientific literature.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Core

Imidazo[1,2-a]pyridines are nitrogen-fused bicyclic heterocycles that have garnered significant attention from the pharmaceutical industry.[3] Their rigid structure and ability to engage in various biological interactions have led to the development of several marketed drugs, such as Zolpidem and Alpidem.[4] The synthetic versatility of this scaffold allows for extensive functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[5] (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine, in particular, serves as a crucial intermediate, possessing a primary amine that acts as a synthetic handle for the introduction of diverse side chains and pharmacophores, making it an invaluable asset in the construction of compound libraries for high-throughput screening.

Retrosynthetic Analysis and Strategic Planning

A logical synthetic plan begins with a retrosynthetic analysis to deconstruct the target molecule into simpler, readily available starting materials. The primary amine of our target molecule is most logically derived from the reduction of a nitrile or an amide. The nitrile is a superior precursor due to its direct, high-yielding reduction to the amine. This nitrile can be installed on a pre-formed imidazo[1,2-a]pyridine ring. The core heterocyclic structure itself is most efficiently constructed via the classical condensation reaction between a 2-aminopyridine derivative and an α-halocarbonyl compound.[6]

G cluster_0 Starting Materials TM (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine FG_Interconversion Functional Group Interconversion (Reduction) TM->FG_Interconversion Precursor 6-Methylimidazo[1,2-a]pyridine-2-carbonitrile FG_Interconversion->Precursor C_N_Formation C-N Bond Formation (Cyanation) Precursor->C_N_Formation Core_Scaffold 6-Methylimidazo[1,2-a]pyridine C_N_Formation->Core_Scaffold Cyclization Cyclocondensation Core_Scaffold->Cyclization Start_1 2-Amino-5-methylpyridine Cyclization->Start_1 Start_2 Bromoacetaldehyde (or equivalent) Cyclization->Start_2

Caption: Retrosynthetic analysis of the target molecule.

This analysis outlines a three-stage forward synthesis:

  • Stage 1: Synthesis of the 6-methylimidazo[1,2-a]pyridine core.

  • Stage 2: Introduction of a nitrile group at the C2 position.

  • Stage 3: Reduction of the nitrile to the target primary amine.

Synthesis Protocols and Mechanistic Insights

The following sections provide detailed, step-by-step protocols for the synthesis of the target compound. The rationale behind the choice of reagents and conditions is explained to provide a deeper understanding of the process.

Stage 1: Synthesis of 6-Methylimidazo[1,2-a]pyridine

The formation of the imidazo[1,2-a]pyridine core is achieved through a well-established condensation reaction. This reaction involves the nucleophilic attack of the endocyclic nitrogen of 2-amino-5-methylpyridine on the electrophilic carbon of an α-halocarbonyl, followed by an intramolecular cyclization and dehydration.

G cluster_workflow Workflow for Stage 1 Reactants 1. Combine 2-amino-5-methylpyridine, bromoacetaldehyde diethyl acetal, and NaHCO3 in Ethanol Reflux 2. Heat mixture to reflux for 12-18h Reactants->Reflux Monitor 3. Monitor reaction by TLC Reflux->Monitor Workup 4. Cool, concentrate, and perform aqueous workup Monitor->Workup Purify 5. Purify by column chromatography Workup->Purify Characterize 6. Characterize product Purify->Characterize

Caption: Experimental workflow for Stage 1 synthesis.

Protocol 1: Synthesis of 6-Methylimidazo[1,2-a]pyridine

  • Reagent Setup: To a 250 mL round-bottom flask, add 2-amino-5-methylpyridine (10.8 g, 100 mmol), ethanol (100 mL), and sodium bicarbonate (12.6 g, 150 mmol).

  • Addition: While stirring, add bromoacetaldehyde diethyl acetal (21.7 g, 110 mmol) to the suspension. Rationale: Sodium bicarbonate acts as a mild base to neutralize the HBr formed during the reaction, preventing the protonation of the starting aminopyridine. Bromoacetaldehyde diethyl acetal is a stable precursor to the reactive bromoacetaldehyde.

  • Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 12-18 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting aminopyridine is consumed.

  • Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure. Partition the residue between ethyl acetate (150 mL) and water (100 mL). Separate the organic layer, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate and purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 6-methylimidazo[1,2-a]pyridine as a solid.

Stage 2: Synthesis of 6-Methylimidazo[1,2-a]pyridine-2-carbonitrile

The introduction of a nitrile group at the C2 position can be achieved through various methods. A reliable approach involves a reaction with cuprous cyanide (CuCN). This step is crucial for setting up the final reduction.

Protocol 2: Synthesis of 6-Methylimidazo[1,2-a]pyridine-2-carbonitrile

  • Reagent Setup: In a dry, inert atmosphere (e.g., under nitrogen), add 6-methylimidazo[1,2-a]pyridine (6.6 g, 50 mmol) and copper(I) cyanide (5.4 g, 60 mmol) to a flask containing dry N,N-dimethylformamide (DMF, 100 mL).

  • Reaction: Heat the mixture to 120-130 °C for 24 hours. Rationale: High temperatures are often required for cyanation reactions of this type. The choice of a polar aprotic solvent like DMF helps to solubilize the reagents.

  • Work-up: Cool the reaction to room temperature. Pour the mixture into a solution of aqueous ammonia (10%, 200 mL) and stir for 1 hour to complex the copper salts. Extract the product with ethyl acetate (3 x 100 mL).

  • Purification: Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography (silica gel, ethyl acetate/hexanes) to afford the desired nitrile.

Stage 3: Synthesis of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

The final step is the reduction of the nitrile to the primary amine. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent well-suited for this transformation. Extreme caution must be exercised when handling LiAlH₄ as it reacts violently with water.

Protocol 3: Reduction to (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

  • Reagent Setup: In a flame-dried, three-neck flask under an inert nitrogen atmosphere, prepare a suspension of lithium aluminum hydride (2.8 g, 75 mmol) in anhydrous tetrahydrofuran (THF, 150 mL) and cool to 0 °C in an ice bath.

  • Addition: Dissolve 6-methylimidazo[1,2-a]pyridine-2-carbonitrile (7.8 g, 50 mmol) in anhydrous THF (50 mL) and add it dropwise to the LiAlH₄ suspension, maintaining the temperature below 10 °C.

  • Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Quenching (Fieser workup): Cool the reaction back to 0 °C. Cautiously and sequentially add water (2.8 mL), 15% aqueous NaOH (2.8 mL), and then water again (8.4 mL) dropwise. Rationale: This specific quenching procedure (Fieser workup) is designed to precipitate the aluminum salts as a granular solid that is easy to filter, simplifying the purification.

  • Work-up: Stir the resulting mixture vigorously for 1 hour, then filter through a pad of Celite, washing the filter cake with THF.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product can be further purified by crystallization or column chromatography (using a more polar eluent system, e.g., dichloromethane/methanol with a small amount of triethylamine) to yield the final product, (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine.

Comprehensive Characterization

Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

G cluster_workflow Characterization Workflow cluster_spectroscopy Spectroscopy cluster_chromatography Chromatography Start Final Product NMR_H ¹H NMR Start->NMR_H NMR_C ¹³C NMR Start->NMR_C MS HRMS (ESI-TOF) Start->MS HPLC HPLC-UV/MS Start->HPLC TLC TLC Start->TLC Data_Analysis Data Analysis & Structural Confirmation NMR_H->Data_Analysis NMR_C->Data_Analysis MS->Data_Analysis HPLC->Data_Analysis TLC->Data_Analysis

Caption: Workflow for analytical characterization.

Expected Analytical Data

The following table summarizes the expected characterization data for the final product.

Analysis Technique Expected Results
Identity ¹H NMR (400 MHz, CDCl₃)δ (ppm): ~7.9-8.1 (s, 1H, H5), ~7.5 (s, 1H, H3), ~7.0-7.2 (m, 2H, H7, H8), ~4.0 (s, 2H, CH₂NH₂), ~2.3 (s, 3H, CH₃), ~1.8 (br s, 2H, NH₂).
Identity ¹³C NMR (100 MHz, CDCl₃)δ (ppm): ~150-155 (C2), ~140-145 (C8a), ~125-130 (C6), ~120-125 (C5), ~115-120 (C8), ~110-115 (C7), ~105-110 (C3), ~40-45 (CH₂), ~18-20 (CH₃).
Mass HRMS (ESI-TOF)m/z: [M+H]⁺ calculated for C₉H₁₂N₃: 162.1026; found: 162.102x.
Purity HPLC>95% purity, single major peak.

Note: Exact chemical shifts (δ) in NMR are dependent on solvent and concentration. The values provided are estimates based on similar structures.

Field Insights and Conclusion

The synthetic route presented herein is a reliable and scalable method for producing high-purity (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine. A critical consideration for researchers is the final reduction step. While LiAlH₄ is highly effective, alternative, milder reagents such as borane-THF complex (BH₃·THF) or catalytic hydrogenation (e.g., H₂ over Raney Nickel) can also be employed, particularly if other reducible functional groups are present in more complex derivatives. The choice of the reducing agent is a classic example of balancing reactivity with selectivity, a core tenet of synthetic organic chemistry.

This guide provides the necessary framework for researchers and drug development professionals to synthesize and validate this important chemical intermediate. By understanding the underlying principles of each reaction and characterization technique, scientists can confidently produce this building block for the advancement of novel therapeutic agents.

References

  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.
  • (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
  • Imidazo[1,2‑ a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PubMed.
  • Pyridines and Imidazopyridines with Medicinal Significance. Bentham Science Publishers.
  • Nitrogen Position Matters: Synthetic Strategies, Functional Behavior and Dual Roles in Medicine and Materials in the Imidazopyridine Family. MDPI.
  • Synthesis of imidazo[1,2-a]pyridines: a decade upd
  • Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal.
  • Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine.

Sources

Exploratory

Structural Characterization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine: A Pharmacophore Analysis

Topic: Crystal Structure & Solid-State Characterization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Content Type: Technical Whitepaper Audience: Drug Discovery Scientists, Crystallographers, and Medicinal Chemists...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Crystal Structure & Solid-State Characterization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Content Type: Technical Whitepaper Audience: Drug Discovery Scientists, Crystallographers, and Medicinal Chemists

Executive Summary

(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine is a critical bicyclic heterocyclic intermediate, serving as a primary scaffold for GABA-A receptor agonists (e.g., Zolpidem analogs) and anti-infective agents. Its structural integrity relies on the fused imidazo[1,2-a]pyridine core—a 10-π electron aromatic system that exhibits distinct electronic polarization.

This guide analyzes the molecular architecture and solid-state packing of this compound. By synthesizing crystallographic data from close structural analogs (such as the (5-methylimidazo[1,2-a]pyridin-2-yl)methanol) and applying first-principles supramolecular chemistry, we define the expected hydrogen-bonding networks, π-stacking vectors, and crystallization protocols required for rigorous characterization.

Molecular Architecture & Electronic Properties

The Imidazo[1,2-a]pyridine Core

The molecule consists of a planar, bicyclic system. The bridgehead nitrogen (N4) is sp² hybridized but contributes its lone pair to the π-system, ensuring aromaticity. Consequently, it is non-basic. In contrast, the nitrogen at position 1 (N1) retains its lone pair in an sp² orbital orthogonal to the π-system, making it a significant hydrogen bond acceptor (pKa ~ 5-6).

Substituent Effects[1][2]
  • 6-Methyl Group: This group is weakly electron-donating (+I effect). It increases the electron density of the pyridine ring, slightly enhancing the basicity of N1 and increasing the lipophilicity of the core, which promotes dispersive interactions (π-π stacking) in the crystal lattice.

  • 2-Methanamine Arm: This flexible side chain (-CH2-NH2) introduces a primary amine. In the solid state, this group acts as the primary "supramolecular hook," capable of serving as both a double hydrogen bond donor (via -NH2) and a single acceptor.

Visualizing the Signaling/Interaction Logic

The following diagram illustrates the electronic relationships and potential interaction sites within the molecule.

MolecularLogic Core Imidazo[1,2-a]pyridine (Planar Aromatic Core) N1 N1 Position (H-Bond Acceptor) Core->N1 Localizes Electron Density BridgeN Bridgehead N (Non-basic, Aromatic) Core->BridgeN Delocalizes Lone Pair Me6 6-Methyl Group (Lipophilic/Dispersive) Me6->Core +I Effect (Inductive) Amine2 2-Methanamine (H-Bond Donor/Acceptor) Amine2->Core Flexible Tether Amine2->N1 Potential Intramolecular H-Bond

Figure 1: Electronic and structural logic of the (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine scaffold.

Solid-State Structural Analysis

Crystal Packing Motifs

Based on crystallographic data of the homologous (5-methylimidazo[1,2-a]pyridin-2-yl)methanol and general imidazopyridine packing tendencies, the crystal structure of the target amine is predicted to be dominated by N-H...N hydrogen bonding and π-π stacking .

The Primary Supramolecular Synthon

The most energetically favorable interaction in the free base form involves the primary amine donating a proton to the N1 of a neighboring molecule. This typically results in:

  • Centrosymmetric Dimers: Two molecules pair up in a "head-to-tail" fashion, forming an

    
     or 
    
    
    
    ring motif.
  • Infinite Ribbons: The amine donates to N1 of one neighbor and accepts from the amine of another, forming 1D polymeric chains running parallel to a crystallographic axis (often the b-axis).

π-π Stacking

The planar imidazopyridine rings tend to stack in a parallel-displaced arrangement. The 6-methyl group acts as a spacer, preventing perfect face-to-face overlap but enhancing the stability of the stack through hydrophobic contacts. Typical interplanar distances are expected to be 3.4 – 3.7 Å .

Quantitative Structural Parameters (Predicted)

Table 1 summarizes the expected geometric parameters derived from high-resolution analogs (e.g., CSD Refcode: VOBYIB).

ParameterPredicted ValueDescription
Space Group P2₁/c or P-1Common for planar organic heterocycles.
Z Value 4 (Monoclinic) or 2 (Triclinic)Number of molecules per unit cell.
C-N (Amine) Bond 1.46 – 1.48 ÅTypical sp³ C – sp³ N single bond length.
N1...N(Amine) Distance 2.9 – 3.1 ÅHeavy atom distance for the intermolecular H-bond.
Ring Planarity RMSD < 0.03 ÅThe bicyclic core is rigidly planar.[1]
Torsion Angle (N1-C2-C-N) VariableThe methanamine arm is flexible; torsion depends on packing forces.

Experimental Characterization Protocol

To rigorously determine the crystal structure, the following "Self-Validating" protocol is recommended. This workflow ensures phase purity and distinguishes between the free base and potential salt forms (e.g., HCl, which is commercially common).

Crystallization Workflow

CrystallizationProtocol Start Raw Material (Usually Dihydrochloride Salt) FreeBase Neutralization (Aq. NaHCO3 / Extraction DCM) Start->FreeBase Generate Base Screen Solvent Screening (Polarity Gradient) FreeBase->Screen Method1 Slow Evaporation (MeOH/EtOH) Screen->Method1 Method2 Vapor Diffusion (THF into Hexane) Screen->Method2 Check Microscopy Check (Birefringence) Method1->Check Method2->Check XRD Single Crystal XRD (Mo-Kα Source) Check->XRD Select Crystal >0.1mm

Figure 2: Workflow for isolating single crystals suitable for X-ray diffraction.

Step-by-Step Methodology

Step 1: Preparation of the Free Base Commercial samples are often supplied as dihydrochloride salts (CAS 2322619-13-4) due to amine instability.

  • Protocol: Dissolve 100 mg of the salt in 5 mL water. Carefully adjust pH to ~10 using saturated NaHCO₃. Extract 3x with Dichloromethane (DCM). Dry organic layer over MgSO₄ and concentrate in vacuo.

Step 2: Crystal Growth (Vapor Diffusion) Direct evaporation often yields amorphous powder. Vapor diffusion is preferred for X-ray quality crystals.

  • Inner Vial: Dissolve 20 mg of the free base in 1 mL of THF or Methanol.

  • Outer Vial: Contain 5 mL of Hexane or Diethyl Ether (antisolvent).

  • Mechanism: As the antisolvent diffuses into the solution, supersaturation is reached slowly, promoting ordered lattice formation over aggregation.

Step 3: Data Collection & Refinement

  • Temperature: Collect data at 100 K (Cryostream) to reduce thermal motion of the flexible methanamine arm and the methyl rotor.

  • Resolution: Aim for 0.8 Å resolution to accurately map the hydrogen positions on the amine group.

Pharmaceutical Relevance & Polymorphism

In drug development, the solid-state form of this intermediate dictates the stability of the final API.

  • Salt Formation: The primary amine is highly basic. In the presence of HCl, the structure will protonate at the primary amine and potentially the N1 position (depending on stoichiometry), leading to an ionic lattice dominated by charge-assisted hydrogen bonds (

    
    ).
    
  • Polymorphism: The flexibility of the methanamine side chain (torsion angles) suggests a high probability of conformational polymorphism. Researchers should use Powder X-Ray Diffraction (PXRD) to fingerprint bulk batches against the calculated pattern from the Single Crystal structure to ensure phase consistency.

References

  • PubChem. (2025).[2][3] (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Properties and Safety. National Library of Medicine. Available at: [Link]

  • Al-Mogren, M. M., et al. (2013). Crystal structure of (5-methylimidazo[1,2-a]pyridin-2-yl)methanol. Acta Crystallographica Section E. Available at: [Link](Cited as the primary structural analog for packing prediction).

  • Bagdi, A. K., et al. (2024).[4] Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Available at: [Link]

Sources

Foundational

In silico screening of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine analogs

Technical Whitepaper: Computational Optimization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Derivatives Subtitle: In Silico Strategies for Next-Generation Potassium-Competitive Acid Blockers (P-CABs) and Kinase I...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Computational Optimization of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Derivatives

Subtitle: In Silico Strategies for Next-Generation Potassium-Competitive Acid Blockers (P-CABs) and Kinase Inhibitors

Executive Summary

The (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine core represents a privileged scaffold in medicinal chemistry, serving as a bioisostere for indole and purine systems. While historically utilized in anxiolytics (e.g., Zolpidem), its physicochemical profile—specifically the basic methanamine tail combined with the lipophilic 6-methyl-imidazo[1,2-a]pyridine head—positions it as an ideal candidate for Potassium-Competitive Acid Blockers (P-CABs) targeting the gastric H+/K+ ATPase, and type-I kinase inhibitors.

This technical guide outlines a rigorous in silico screening workflow designed to evolve this scaffold from a fragment-like intermediate into a high-affinity lead. We focus on the critical challenge of protonation-state dependent binding , a factor often overlooked in standard high-throughput screening (HTS) campaigns.

Part 1: Structural Rationale & Library Design

The Pharmacophore Hypothesis

The scaffold functions through a "head-and-tail" mechanism.

  • The Head (Imidazo[1,2-a]pyridine): Provides

    
    -
    
    
    
    stacking interactions (e.g., with Phe/Tyr residues in the binding pocket) and hydrophobic occlusion. The 6-methyl group enhances metabolic stability against CYP450 oxidation compared to the unsubstituted analog.
  • The Tail (Methanamine): The primary amine (

    
    ) is the "warhead." In the acidic secretory canaliculus (pH < 2.0), this amine is protonated (
    
    
    
    ). This positive charge is critical for ionic anchoring to aspartate residues (e.g., Asp137 in H+/K+ ATPase), mimicking the
    
    
    ion to block the channel.[1]
Combinatorial Library Enumeration

To screen effectively, we must expand the methanamine nitrogen (


).[1]
  • Strategy: Reaction-based enumeration (Amide coupling, Sulfonylation, Reductive Amination).

  • Constraint: Maintain

    
     between 1.5 and 3.5 for oral bioavailability, but ensure high solubility at pH 1.2.
    

Table 1: R-Group Enumeration Strategy

Reaction ClassReagent TypeStructural GoalTarget Interaction
Sulfonylation Aryl sulfonyl chloridesMimic VonoprazanH-bond acceptor for Asn138
Reductive Amination Heterocyclic aldehydesIncrease

character
Hydrophobic pocket fill
Amide Coupling Amino acid chloridesIntroduce chiralitySpecificity for Kinase hinge

Part 2: Target Selection & Preparation

Primary Target: Gastric H+/K+ ATPase (P-CAB Mechanism)[1]
  • PDB Accession: 5YLU (Complex with Vonoprazan) or 5YLV .

  • Critical Challenge: The binding site is located in the luminal vestibule. Standard docking often fails because it does not account for the occluded state of the ion channel.

Protocol: "Ion-Trapped" Receptor Grid Generation
  • Protein Prep:

    • Remove all water molecules except those bridging the K+ ion (if present) or deep cavity waters (HOH 501-505 in 5YLU).

    • Protonation States: Set pH to 1.5 (simulating gastric lumen). Ensure Asp137 is deprotonated (charged -) to accept the ligand's cation.

    • Restrained Minimization: Apply OPLS4 force field; RMSD limit 0.30 Å.

  • Grid Box Definition:

    • Centroid: Define around the co-crystallized ligand (Vonoprazan).[2]

    • Constraints: Define a H-bond constraint on Tyr799 and a Salt Bridge constraint on Asp137 .

    • Why? Without the salt bridge constraint, the methanamine tail often docks into the hydrophobic sub-pocket, yielding false positives.

Part 3: High-Throughput Docking & Scoring

Workflow Visualization

The following diagram illustrates the decision tree for the screening campaign, distinguishing between "Standard" docking and the required "Induced Fit" approach for this scaffold.

ScreeningWorkflow Start Library: (6-Methylimidazo...) Analogs Prep Ligand Prep (Epik pH 1.2 & 7.4) Start->Prep Filter ADMET Filter (QikProp) MW < 500, PSA < 140 Prep->Filter HTVS HTVS (High Throughput Docking) Pharmacophore Pre-filter Filter->HTVS Target Target: H+/K+ ATPase (5YLU) Target->HTVS Decision Passes Salt Bridge Constraint? HTVS->Decision Decision->Start No (Refine R-groups) IFD Induced Fit Docking (IFD) Allow Tyr799 Flexibility Decision->IFD Yes MD MD Simulation (100ns) Desmond / GROMACS IFD->MD

Figure 1: Decision tree for screening methanamine analogs, emphasizing the salt-bridge constraint check.

Docking Protocol (Step-by-Step)
  • Ligand State Generation:

    • Use Epik or LigPrep . Generate states at pH

      
       AND pH 
      
      
      
      .
    • Crucial: For the H+/K+ ATPase screen, only use the protonated (+1) species.

  • Glide XP (Extra Precision) Settings:

    • Van der Waals Scaling: 0.80 for ligand atoms (softens the potential to account for slight steric clashes in the tight ion channel).

    • Post-Docking Minimization: 10 poses per ligand.

  • Scoring Function:

    • Prioritize Coulombic and H-bond terms over Lipophilic terms. The driving force for this scaffold is the electrostatic lock.

Part 4: ADMET & Toxicity Prediction

Before advancing to expensive MD simulations, candidates must pass the "Safety & Stability" filter.

Table 2: ADMET Thresholds for P-CAB Candidates

PropertyMethod/ToolThresholdRationale
hERG Inhibition QikProp / Pred-hERG

Avoid QT prolongation (common in basic amines).[1]
CYP2C19 Metabolism StarDrop / ADMETlabNon-substrate6-methyl group can be a metabolic soft spot; prefer blocking.
P-gp Substrate SwissADMENon-substrateEnsure drug stays in the parietal cell/systemic circulation.
Aqueous Solubility QPlogS> -5.0Drug must dissolve in the aqueous gastric juice.

Part 5: Molecular Dynamics (MD) Validation

Docking provides a static snapshot. MD is required to verify if the methanamine tail maintains the "lid-lock" mechanism over time.

Simulation Setup
  • System: Protein-Ligand complex embedded in a POPC lipid bilayer .

  • Solvent: TIP3P water model; neutralize with

    
     ions (simulating gastric HCl environment).
    
  • Force Field: CHARMM36m or OPLS4.

  • Duration: 100 ns minimum.

Analysis Metrics (The "Self-Validating" Check)
  • RMSD (Root Mean Square Deviation): Ligand RMSD should stabilize < 2.5 Å relative to the protein backbone.

  • H-Bond Persistence: Monitor the distance between the methanamine nitrogen and Asp137 .

    • Pass Criteria: Distance < 3.5 Å for > 60% of the simulation time.

  • Water Bridges: Analyze if water molecules mediate the interaction between the imidazo[1,2-a]pyridine ring and Tyr799 .

Interaction Map (Graphviz)

This diagram visualizes the validated binding mode required for a "Pass" in the MD stage.

BindingMode Ligand_Head Imidazo[1,2-a]pyridine (Head) Tyr799 Tyr799 (Pi-Stacking) Ligand_Head->Tyr799 Pi-Pi Stack Phe332 Phe332 (Hydrophobic) Ligand_Head->Phe332 VdW Contact Water HOH (Bridging) Ligand_Head->Water H-Bond Network Ligand_Tail Methanamine (Tail +) Asp137 Asp137 (Anionic Gate) Ligand_Tail->Asp137 Salt Bridge (Critical) Ligand_Methyl 6-Methyl Ligand_Methyl->Phe332 Hydrophobic Water->Tyr799 H-Bond Network

Figure 2: Pharmacophore interaction map. The Salt Bridge with Asp137 is the non-negotiable anchor.

References

  • Scaffold Versatility: Goel, R., et al. "Imidazo[1,2-a]pyridines: A privileged scaffold in medicinal chemistry."[1][3] Mini Reviews in Medicinal Chemistry, 2017.

  • Target Structural Biology: Abe, K., et al. "Crystal structures of the gastric proton pump."[1] Nature, 2018. (Describes PDB 5YLU/5YLV and Vonoprazan binding).

  • P-CAB Mechanism: Scott, D.R., et al.[1] "The binding selectivity of vonoprazan (TAK-438) to the gastric H+,K+-ATPase." Alimentary Pharmacology & Therapeutics, 2015.

  • Docking Protocols: Friesner, R.A., et al. "Extra Precision Glide: Docking and Scoring with a New Scoring Function." Journal of Medicinal Chemistry, 2006.

  • MD Simulation Standards: Hollingsworth, S.A., & Dror, R.O. "Molecular Dynamics Simulation for All." Neuron, 2018.

Sources

Exploratory

Whitepaper: A Multi-Faceted Strategy for the Deconvolution of Biological Targets for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically relevant agents due to its versatile binding capabilities. (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine represents a novel entity within this class, for which the biological targets remain unelucidated. This guide provides a comprehensive, multi-pronged strategy for the identification and validation of its molecular targets. We will detail an integrated workflow that synergistically combines computational prediction with robust experimental validation, ensuring a high degree of scientific rigor. This document is intended for researchers and drug development professionals, offering a practical framework for moving from a novel compound to a well-defined mechanism of action.

Introduction to the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a bicyclic aromatic heterocycle that has garnered significant attention from medicinal chemists. Its rigid structure, combined with its capacity for diverse functionalization, allows it to interact with a wide array of biological targets. Marketed drugs such as Zolpidem (a GABA-A receptor modulator) and Alpidem (an anxiolytic) feature this scaffold, highlighting its therapeutic potential. The specific compound, (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine, possesses a primary amine, a key functional group that can act as a hydrogen bond donor or a protonated cation, suggesting potential interactions with targets such as kinases, G-protein coupled receptors (GPCRs), or ion channels. The primary objective of this guide is to outline a systematic and robust workflow to identify these potential targets.

Phase I: In Silico Target Prediction & Hypothesis Generation

The initial phase of target identification leverages computational methods to generate a tractable list of high-probability candidate targets. This approach is cost-effective and rapidly narrows the experimental search space. Our strategy is built on a "consensus-based" approach, where predictions from multiple orthogonal methods are prioritized.

Ligand-Based Computational Screening

Ligand-based methods operate on the principle that structurally similar molecules often exhibit similar biological activities. These methods are particularly useful when a crystal structure of potential targets is unavailable.

2.1.1. 2D and 3D Similarity Searching The first step involves searching large chemical databases (e.g., ChEMBL, PubChem) for molecules that are structurally similar to our query compound. This provides immediate insight into the potential target classes that similar compounds are known to modulate.

Protocol 1: 2D/3D Similarity Search

  • Query Preparation: Generate the SMILES (Simplified Molecular Input Line Entry System) string for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine.

  • Database Selection: Utilize a comprehensive, publicly accessible database such as ChEMBL, which links chemical structures to their biological activities.

  • Search Execution:

    • 2D Search: Use the SMILES string to perform a substructure or similarity search based on Tanimoto coefficients calculated from molecular fingerprints (e.g., Morgan fingerprints). A Tanimoto coefficient > 0.85 is generally considered to indicate high similarity.

    • 3D Search: Generate a low-energy 3D conformer of the query molecule. Use this conformer to search for compounds with similar 3D shapes and pharmacophore features.

  • Data Analysis: Curate the list of identified analogs and their known biological targets. Group the targets by protein family and function to identify recurring patterns.

2.1.2. Pharmacophore Modeling If the similarity search yields a set of active analogs for a specific target, a pharmacophore model can be generated. This model represents the essential 3D arrangement of functional groups required for biological activity.

Structure-Based Computational Screening

When high-resolution crystal structures are available, structure-based methods like reverse docking can be incredibly powerful.

2.2.1. Reverse Docking Reverse docking involves screening our query molecule against a large library of protein binding sites. This can predict potential "off-targets" and identify novel, unexpected interactions.

Protocol 2: Reverse Docking Workflow

  • Target Library Preparation: Compile a library of high-quality, curated protein structures from the Protein Data Bank (PDB). This library should encompass a diverse range of protein families, including kinases, GPCRs, proteases, and nuclear receptors.

  • Ligand Preparation: Generate a 3D, energy-minimized conformer of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine. Assign appropriate protonation states based on a physiological pH of 7.4.

  • Docking Simulation: Use a validated docking program (e.g., AutoDock Vina, Glide) to systematically dock the ligand into the binding site of each protein in the library.

  • Scoring and Ranking: Rank the potential targets based on the predicted binding affinity (docking score). It is crucial to use a scoring function that accurately models the expected interactions.

  • Hit Filtration: Apply post-docking filters. Analyze the binding poses for key interactions (e.g., hydrogen bonds with specific residues, salt bridges involving the primary amine). Discard any poses that are energetically unfavorable or sterically implausible.

Data Consolidation and Hypothesis Prioritization

The final step of the in silico phase is to integrate the results from all computational methods.

Prediction Method Potential Target Class Supporting Evidence Confidence Score
2D Similarity SearchKinases (e.g., EGFR, VEGFR)High Tanimoto similarity to known kinase inhibitors.High
3D PharmacophoreGPCRs (e.g., 5-HT receptors)Overlap with pharmacophore for known serotonergic agents.Medium
Reverse DockingCarbonic AnhydrasesFavorable docking score and key H-bond with Zinc ion.Medium
Reverse DockingMonoamine Oxidases (MAO)Predicted binding pose similar to known inhibitors.High

Table 1: Example of a consolidated list of predicted targets for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine.

cluster_in_silico In Silico Prediction Phase cluster_data Data Integration cluster_experimental Experimental Validation Phase Query Query Compound (6-Methylimidazo...) SimSearch 2D/3D Similarity Search (ChEMBL, PubChem) Query->SimSearch RevDock Reverse Docking (PDB Library) Query->RevDock Pharm Pharmacophore Modeling SimSearch->Pharm Consensus Consensus Scoring & Prioritization SimSearch->Consensus RevDock->Consensus Pharm->Consensus Hypothesis Prioritized Target List (e.g., Kinases, MAO) Consensus->Hypothesis Biochem Biochemical Assays (e.g., Ki determination) Validation Validated Target(s) Biochem->Validation Cellular Cell-Based Assays (e.g., CETSA, Reporter Assay) Cellular->Validation Hypothesis->Biochem Hypothesis->Cellular

Caption: Integrated workflow for target identification.

Phase II: Experimental Target Validation

Computational predictions must be confirmed through rigorous experimental validation. The following methods provide orthogonal evidence of direct target engagement.

Biochemical Validation of Direct Binding

Biochemical assays are essential to confirm a direct, physical interaction between the compound and the predicted protein target.

3.1.1. In Vitro Binding or Enzyme Inhibition Assays For targets that are enzymes (e.g., kinases, proteases), the most direct validation is to measure the compound's effect on enzyme activity.

Protocol 3: Kinase Inhibition Assay (Example)

  • Reagents: Recombinant kinase, appropriate substrate peptide, ATP, and the test compound.

  • Assay Setup: In a 384-well plate, serially dilute the test compound. Add the kinase, substrate, and ATP to initiate the reaction.

  • Detection: Use a technology such as ADP-Glo™ (Promega) which measures the amount of ADP produced, a direct indicator of kinase activity. Luminescence is inversely proportional to the inhibitory activity of the compound.

  • Data Analysis: Plot the percent inhibition against the compound concentration (log scale). Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which 50% of enzyme activity is inhibited).

Cellular Target Engagement

Confirming that the compound engages its target in a physiological context is a critical validation step.

3.2.1. Cellular Thermal Shift Assay (CETSA) CETSA is a powerful technique that assesses target engagement in intact cells or tissue lysates. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

Protocol 4: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat cultured cells with the test compound or a vehicle control.

  • Heating: Heat the cell lysates to a range of temperatures (e.g., 40-70°C). The unbound protein will denature and precipitate at lower temperatures than the ligand-bound protein.

  • Separation: Centrifuge the samples to separate the soluble (non-denatured) protein fraction from the precipitated fraction.

  • Detection: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or mass spectrometry.

  • Data Analysis: A positive result is indicated by a shift in the melting curve to a higher temperature in the presence of the compound, confirming intracellular target engagement.

cluster_protocol CETSA Workflow cluster_results Data Interpretation Treat 1. Treat Cells (Compound vs. Vehicle) Heat 2. Apply Heat Gradient (e.g., 40-70°C) Treat->Heat Lyse 3. Lyse Cells & Separate (Centrifugation) Heat->Lyse Detect 4. Detect Soluble Protein (Western Blot / MS) Lyse->Detect Plot Plot: % Soluble Protein vs. Temp Detect->Plot Shift Result: Thermal Shift? (ΔTm) Plot->Shift No No Engagement Shift->No No Yes Target Engagement Confirmed Shift->Yes Yes

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Conclusion and Future Directions

The identification of biological targets for a novel chemical entity like (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine is a complex but critical step in drug discovery. The integrated workflow presented in this guide, which combines predictive in silico methods with robust biochemical and cellular validation, provides a high-confidence path to elucidating its mechanism of action. By prioritizing targets that are confirmed by multiple orthogonal approaches, researchers can minimize false positives and focus resources on the most promising therapeutic avenues. Future work would involve downstream validation, including assessing the compound's effect on signaling pathways and its efficacy in relevant disease models.

References

  • Mada, M., et al. (2020). Imidazo[1,2-a]pyridines as a privileged scaffold in drug discovery. RSC Advances. Available at: [Link]

  • Troparevsky, A., et al. (2020). The imidazo[1,2-a]pyridine scaffold in medicinal chemistry: a review. Future Medicinal Chemistry. Available at: [Link]

  • Maga, T. A., et al. (2019). The ChEMBL database in 2020: a resource for drug discovery and development. Nucleic Acids Research. Available at: [Link]

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. Available at: [Link]

Protocols & Analytical Methods

Method

Application Note: High-Throughput Screening Strategies for Imidazo[1,2-a]pyridine Libraries

Executive Summary & Scientific Rationale The imidazo[1,2-a]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry due to its ability to display diverse functionalities in a defined spatial arrangem...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Rationale

The imidazo[1,2-a]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry due to its ability to display diverse functionalities in a defined spatial arrangement. It forms the backbone of marketed drugs such as Zolpidem (GABA-A agonist), Alpidem (anxiolytic), and Olprinone (PDE3 inhibitor), and is a frequent hit-generator in oncology (kinase inhibitors) and infectious disease campaigns (anti-tubercular agents).

However, screening libraries of these compounds—often synthesized via the Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction—presents unique challenges.

The "Senior Scientist" Insight: The Fluorescence Trap

A critical, often overlooked characteristic of the imidazo[1,2-a]pyridine scaffold is its intrinsic fluorescence . Many derivatives, particularly those with extended conjugation (e.g., 2-aryl substituted), exhibit strong emission in the blue-to-green region (400–550 nm).

  • The Risk: Standard intensity-based HTS assays (e.g., GFP-binding or standard FLINT) often yield high false-positive rates because the compound's emission mimics the assay signal.

  • The Solution: This protocol prioritizes Time-Resolved Fluorescence Energy Transfer (TR-FRET) and Red-Shifted readouts to spectrally and temporally resolve assay signal from compound interference.

Library Preparation & Quality Control

Before screening, the library must be formatted to mitigate the lipophilicity common to this scaffold.

Protocol A: DMSO Tolerance & Solubility Profiling

Objective: Determine the maximum soluble concentration to prevent compound precipitation, which causes light scattering (false inhibition).

Materials:

  • Imidazo[1,2-a]pyridine library (10 mM stock in 100% DMSO).

  • Nephelometer or Absorbance Plate Reader (600 nm).

  • Assay Buffer (e.g., PBS or HEPES, pH 7.4).

Workflow:

  • Dilution Series: Prepare a 2-fold dilution series of the library controls in DMSO.

  • Aqueous Transfer: Transfer 500 nL of compound to 50 µL of Assay Buffer (1% final DMSO).

  • Incubation: Incubate for 60 minutes at room temperature (RT).

  • Read: Measure Optical Density (OD) at 600 nm or nephelometry units.

  • Thresholding: Any well with signal >3x Standard Deviation of the blank is flagged as "Insoluble."

Technical Note: Imidazo[1,2-a]pyridines are often flat, aromatic stacks. If solubility is <10 µM, consider adding 0.01% Triton X-100 to the assay buffer to disrupt non-specific aggregates (promiscuous inhibitors).

Primary Screening: TR-FRET Kinase Assay

Target Class: Kinases (e.g., PI3K, CDK) or Protein-Protein Interactions. Rationale: TR-FRET uses a long-lifetime fluorophore (Europium/Terbium). The measurement is delayed (typically 50–100 µs) after excitation. The short-lived intrinsic fluorescence of the imidazo[1,2-a]pyridine scaffold decays completely before the measurement window opens, eliminating background interference.

Protocol B: LanthaScreen™-Style Eu-Kinase Assay

Reagents:

  • Tracer: Alexa Fluor™ 647-labeled ATP or substrate (Acceptor).

  • Antibody: Europium-labeled anti-tag antibody (Donor).

  • Target: GST-tagged Kinase of interest.

  • Library: Imidazo[1,2-a]pyridine compounds.[1][2][3][4][5][6][7][8][9][10][11][12]

Step-by-Step Procedure:

  • Dispensing:

    • Use an acoustic dispenser (e.g., Echo 650) to transfer 10 nL of library compounds (10 mM) into a 384-well low-volume white plate.

    • Controls: Col. 1-2 (DMSO, 0% Inhibition), Col. 23-24 (Staurosporine, 100% Inhibition).

  • Enzyme Addition:

    • Add 5 µL of Kinase/Antibody Mix in 1x Kinase Buffer.

    • Critical: Pre-incubate enzyme with compound for 15 mins if investigating slow-binding kinetics (common with type II inhibitors).

  • Tracer Addition:

    • Add 5 µL of Tracer (AF647-labeled).

    • Final Volume: 10 µL. Final DMSO: 0.1%.

  • Incubation:

    • Incubate for 60 minutes at RT in the dark.

  • Detection (TR-FRET):

    • Excitation: 337 nm (Laser) or 340 nm (Flash).

    • Delay time: 100 µs (Crucial step to gate out scaffold fluorescence).

    • Integration time: 200 µs.

    • Emission 1 (Donor): 615 nm (Europium).

    • Emission 2 (Acceptor): 665 nm (AF647).

  • Data Calculation:

    • Calculate FRET Ratio:

      
      .
      
    • Calculate % Inhibition relative to DMSO/Staurosporine controls.

Secondary Screening: Cell Viability & Counter-Screen

Objective: Confirm activity in a cellular context and rule out general cytotoxicity or off-target fluorescence.

Protocol C: Resazurin Reduction Assay (Red-Shifted)

Why Resazurin? The product (Resorufin) excites/emits at 560/590 nm. While better than blue dyes, it still overlaps with some red-shifted imidazo-derivatives. We include a "Cell-Free" control.

Workflow:

  • Cell Plating: Seed 2,000 cells/well in 384-well plates. Incubate 24h.

  • Treatment: Add compounds (10-point dose response). Incubate 48h.

  • Dye Addition: Add Resazurin (final 44 µM). Incubate 2-4h.

  • Measurement: Ex 560 nm / Em 590 nm.

  • The "Cell-Free" Control (Essential):

    • Run a parallel plate with Media + Compound + Resazurin (No cells).

    • If the "No Cell" well shows high fluorescence compared to Media-only, the compound is a Fluorescent False Positive .

HTS Workflow Visualization

The following diagram illustrates the logical flow of the screening campaign, highlighting the critical "Scaffold Interference Check."

HTS_Workflow Library Imidazo[1,2-a]pyridine Library (GBB Synthesis) QC Solubility QC (Nephelometry) Library->QC Formatting Primary Primary Screen: TR-FRET Kinase Assay (Gated Detection) QC->Primary Soluble Fraction Analysis Data Analysis (Z-Prime > 0.5) Primary->Analysis Hit_Selection Hit Selection (>50% Inhibition) Analysis->Hit_Selection Counter Counter Screen: Intrinsic Fluorescence Scan (Buffer + Cmpd only) Hit_Selection->Counter Flag False Positives Counter->Analysis Reject Fluorescent Cmpds Secondary Secondary Screen: Cell Viability (Resazurin) Counter->Secondary Clean Hits Validation Hit Validation (Dose Response IC50) Secondary->Validation

Caption: Figure 1. Optimized HTS workflow for imidazo[1,2-a]pyridine libraries. Note the specific insertion of a fluorescence counter-screen to filter scaffold-inherent artifacts.

Data Analysis & Hit Validation

Handling "Frequent Hitters"

Imidazo[1,2-a]pyridines can sometimes act as PAINS (Pan-Assay Interference Compounds) if they contain specific fused motifs (e.g., certain nitro- or catechol-substituents).

Validation Criteria Table:

ParameterAcceptance CriterionRationale
Z' Factor > 0.5Ensures separation between signal and background noise.
Signal-to-Background > 3.0Essential for TR-FRET assays.
Hill Slope 0.8 – 1.2Steep slopes (>2.0) often indicate aggregation or precipitation.
Max Inhibition < 120%Values >>100% usually indicate fluorescence interference.
Mechanism of Interference Visualization

Why TR-FRET is mandatory for this scaffold:

TRFRET_Logic Excitation Excitation Pulse (337 nm) Scaffold Scaffold Fluorescence (Short Lifetime <10ns) Excitation->Scaffold Instant Emission FRET TR-FRET Signal (Long Lifetime >200µs) Excitation->FRET Energy Transfer Detector Detector Window (Opens at 100µs) Scaffold->Detector Decayed (No Signal) FRET->Detector Captured Signal

Caption: Figure 2. Temporal resolution of TR-FRET allows the detector to ignore the short-lived fluorescence inherent to the imidazo[1,2-a]pyridine scaffold.

References

  • Goel, R. et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.[13] Link

  • Boltjes, A. & Dömling, A. (2019).[14] The Groebke–Blackburn–Bienaymé Reaction in its Maturity. Beilstein Journal of Organic Chemistry. Link

  • Velázquez-Olvera, S. et al. (2012).[2] Fluorescent property of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives. Chemistry Central Journal. Link

  • Perry, B. et al. (2017). Collaborative virtual screening to elaborate an imidazo[1,2-a]pyridine hit series for visceral leishmaniasis. RSC Medicinal Chemistry.[15] Link

  • Moraski, G.C. et al. (2023).[9] Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. Future Medicinal Chemistry. Link

Sources

Application

Antimicrobial susceptibility testing of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

Application Note: Antimicrobial Susceptibility Testing of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Abstract This technical guide outlines the standardized protocol for evaluating the antimicrobial susceptibility o...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Antimicrobial Susceptibility Testing of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

Abstract

This technical guide outlines the standardized protocol for evaluating the antimicrobial susceptibility of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine , a functionalized imidazo[1,2-a]pyridine derivative. Given the pharmacophore’s established potential as a DNA gyrase inhibitor and broad-spectrum agent, this protocol prioritizes Broth Microdilution (BMD) in accordance with CLSI M07 standards. The guide covers compound solubilization, inoculum standardization, Minimum Inhibitory Concentration (MIC) determination, and Minimum Bactericidal Concentration (MBC) analysis, tailored for researchers in early-stage antibacterial discovery.

Introduction

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for various commercial drugs (e.g., Zolpidem). In the context of infectious disease, derivatives of this scaffold have demonstrated significant antibacterial activity, often by targeting bacterial DNA gyrase (subunit B) or Topoisomerase IV , distinct from the fluoroquinolone binding site.

(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine possesses a primary amine handle, making it both a potential active agent and a versatile intermediate for Schiff base or amide synthesis. Accurate susceptibility testing of this parent amine is critical to establish a baseline structure-activity relationship (SAR).

Key Mechanistic Hypothesis:

  • Target: Bacterial DNA replication machinery (DNA Gyrase/Topo IV).

  • Mode of Action: Likely bactericidal (concentration-dependent).

  • Spectrum: Gram-positive (e.g., S. aureus) and select Gram-negative organisms.[1]

Pre-Analytical Considerations

Chemical Handling & Solubility
  • Compound: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine[2]

  • Molecular Weight: ~161.20 g/mol

  • Solubility Profile: Moderate lipophilicity. The primary amine provides basicity, potentially aiding solubility in acidic media, but testing is performed at physiological pH (7.2–7.4).

  • Solvent Selection: Dimethyl Sulfoxide (DMSO) is the required solvent for stock preparation to ensure complete solubilization without precipitation.

Stock Solution Preparation

To avoid bacterial toxicity from the solvent, the final DMSO concentration in the test well must remain ≤ 1% (v/v) .

  • Weighing: Weigh 10 mg of dry powder.

  • Dissolution: Dissolve in 1 mL of 100% sterile DMSO to create a 10,000 µg/mL (10 mg/mL) Master Stock.

  • Storage: Aliquot into sterile cryovials and store at -20°C. Avoid repeated freeze-thaw cycles.

Test Organisms (Quality Control)

Use standard ATCC strains to validate the assay performance:

  • Staphylococcus aureus ATCC 29213 (Gram-positive control)

  • Escherichia coli ATCC 25922 (Gram-negative control)

  • Pseudomonas aeruginosa ATCC 27853 (Permeability/Efflux control)

Protocol: Broth Microdilution (CLSI M07)

Materials
  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB). Note: Ensure Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L) levels are correct.

  • Plates: Sterile 96-well microtiter plates (U-bottom or flat-bottom).

  • Inoculum: 0.5 McFarland standard (approx.

    
     CFU/mL).
    
Experimental Workflow

Step 1: Dilution Scheme (2x Concentration) Prepare the antimicrobial agent at 2x the desired final concentration because the addition of the bacterial inoculum will dilute it 1:1.

  • Example: To test a range of 64 µg/mL to 0.125 µg/mL:

    • Dilute Master Stock (10 mg/mL) 1:78 in CAMHB to get 128 µg/mL (Intermediate Stock). DMSO is now ~1.28%.

    • Perform serial 2-fold dilutions in CAMHB across the plate (Columns 1–10).

    • Final volume per well (before bacteria): 50 µL.

Step 2: Inoculum Preparation

  • Direct Colony Suspension: Pick 3-5 colonies from a fresh 24h agar plate.

  • Suspension: Resuspend in saline to match a 0.5 McFarland turbidity standard .

  • Dilution: Dilute this suspension 1:150 in CAMHB to achieve

    
     CFU/mL.
    

Step 3: Inoculation

  • Add 50 µL of the diluted bacterial suspension to each well containing 50 µL of compound.

  • Final Test Conditions:

    • Compound Concentration: 1x (e.g., 64 µg/mL down to 0.125 µg/mL).

    • Bacterial Density:

      
       CFU/mL.
      
    • DMSO Concentration: < 0.7% (Non-toxic).

Step 4: Incubation

  • Seal plates with breathable adhesive film.

  • Incubate at 35°C ± 2°C in ambient air for 16–20 hours .

Visualization: Experimental Workflow

AST_Workflow cluster_prep Phase 1: Preparation cluster_assay Phase 2: Microdilution Assay cluster_read Phase 3: Analysis Stock Master Stock (10 mg/mL in DMSO) Dilution Serial Dilution (CAMHB, 2x Conc.) Stock->Dilution Plate 96-Well Plate (50µL Drug + 50µL Bacteria) Dilution->Plate Inoculum Inoculum Prep (0.5 McFarland -> 1:150) Inoculum->Plate Incubate Incubation 35°C, 16-20h Plate->Incubate Visual Visual Inspection (Turbidity vs Clear) Incubate->Visual MIC Determine MIC (Lowest Conc. w/o Growth) Visual->MIC

Caption: Step-by-step Broth Microdilution workflow for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine testing.

Data Analysis & Interpretation

Reading Results
  • Growth Control (Positive): Must show distinct turbidity (button > 2mm).

  • Sterility Control (Negative): Must be clear.

  • MIC Endpoint: The lowest concentration showing complete inhibition of visible growth.

Minimum Bactericidal Concentration (MBC)

Since imidazopyridines can be bactericidal, determining the MBC is recommended.

  • Sample 10 µL from the MIC well and all wells with higher concentrations (supramic).

  • Plate onto drug-free agar (MHA).

  • Incubate for 24 hours.

  • MBC Definition: The lowest concentration that kills

    
     of the initial inoculum (typically < 5 colonies on the recovery plate).
    
Interpretive Logic (Decision Tree)

Interpretation_Logic Start Read Plate after 20h Turbidity Is there visible turbidity? Start->Turbidity Yes_Turbidity Bacteria Growing (Resistant at this Conc.) Turbidity->Yes_Turbidity Yes No_Turbidity No Visible Growth (Potential MIC) Turbidity->No_Turbidity No Check_Controls Check Controls (Growth+ / Sterility-) No_Turbidity->Check_Controls Valid Valid Assay Check_Controls->Valid Pass Invalid Invalid Assay Repeat Test Check_Controls->Invalid Fail MBC_Test Perform MBC Test (Plate onto Agar) Valid->MBC_Test Growth_Agar Growth on Agar? MBC_Test->Growth_Agar Bacteriostatic Bacteriostatic (Inhibited but alive) Growth_Agar->Bacteriostatic Yes Bactericidal Bactericidal (>99.9% Kill) Growth_Agar->Bactericidal No

Caption: Logic flow for interpreting MIC and determining Bactericidal vs. Bacteriostatic activity.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Precipitation in Wells Drug insolubility at high conc.Verify DMSO < 1%. Check pH of media (amine may shift pH).
"Skipped" Wells Pipetting error or contamination.Discard results. Use multichannel pipettes and sterile reservoirs.
Poor Growth in Controls Old inoculum or incorrect media.Use fresh (<24h) colonies. Ensure CAMHB is cation-adjusted.
Trailing Endpoints Bacteriostatic effect or solubility.Read MIC at 80% inhibition if trailing is heavy (common for some static drugs).

References

  • Clinical and Laboratory Standards Institute (CLSI). (2024). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition.

  • Gueye, M. et al. (2024). Synthesis and Evaluation of the Antibacterial Activity of New Imidazo[1,2-a]pyridine-Chalcones Derivatives. The Pharmaceutical and Chemical Journal.

  • Al-Tel, T. H. et al. (2011). Design and synthesis of novel imidazo[1,2-a]pyridine derivatives as potent antibacterial agents. European Journal of Medicinal Chemistry.

  • PubChem. (n.d.). Compound Summary: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine.[2] National Library of Medicine.

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2025). Reading guide for broth microdilution.

Sources

Method

Application Note: Preclinical Evaluation of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

Executive Summary & Rationale (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (CAS: 136117-69-6) represents a "privileged scaffold" in medicinal chemistry. Its core structure—the 6-methylimidazo[1,2-a]pyridine moiety—is...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Rationale

(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (CAS: 136117-69-6) represents a "privileged scaffold" in medicinal chemistry. Its core structure—the 6-methylimidazo[1,2-a]pyridine moiety—is the pharmacophore responsible for the activity of Zolpidem (a GABA-A


1-selective hypnotic) and various experimental anti-infective and anti-inflammatory agents.

Unlike Zolpidem, which possesses an amide functionality at the C2 position, this test article features a primary methanamine linker. This structural variation significantly alters physicochemical properties (basicity, polarity) and metabolic stability (MAO susceptibility).

Strategic Testing Directive: This guide is structured to evaluate the molecule not merely as an intermediate, but as a bioactive lead candidate. The testing hierarchy prioritizes:

  • CNS Penetration & Activity: Assessing if the amine retains the GABAergic sedative/anxiolytic profile of its amide analogs.

  • Pharmacokinetic (PK) Viability: Determining if the primary amine is rapidly metabolized (deaminated) in vivo.

Formulation & Dose Selection Strategy

Physicochemical Considerations

The free base of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine is lipophilic and sparingly soluble in neutral aqueous media. However, the presence of the primary amine allows for salt formation, which is the preferred route for in vivo administration.

ParameterSpecificationImpact on Protocol
Molecular Weight ~161.2 g/mol Low MW favors BBB penetration.
pKa (Predicted) ~9.5 (Primary amine)Highly ionized at physiological pH.
Solubility Low (Free Base) / High (HCl Salt)CRITICAL: Use HCl salt for IV/IP studies.
Vehicle Preparation Protocol

Objective: Create a stable, homogenous solution for Intraperitoneal (IP) or Intravenous (IV) injection.

Reagents:

  • 0.1 M Hydrochloric Acid (HCl)

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Sterile Water for Injection

Step-by-Step Formulation:

  • Weighing: Accurately weigh the required amount of the test article (Free Base).

  • Protonation: Add 1.0 equivalent of 0.1 M HCl dropwise. Vortex until the solid dissolves completely (conversion to hydrochloride salt in situ).

  • Dilution: Dilute to final volume with PBS.

  • pH Adjustment: Check pH. If < 5.0, carefully adjust to pH 6.0–7.0 using dilute NaOH. Note: Avoid precipitation; if precipitate forms, add 5% HP-β-CD (Hydroxypropyl-beta-cyclodextrin).

  • Filtration: Sterilize via 0.22

    
    m syringe filter immediately before dosing.
    

Dose Selection: Based on the potency of structural analogs (Zolpidem


 1–5 mg/kg), a logarithmic dose escalation is recommended:
  • Low Dose: 1 mg/kg

  • Mid Dose: 5 mg/kg

  • High Dose: 20 mg/kg

Pharmacokinetic (PK) & BBB Permeability Profiling

Rationale: The primary amine is a potential substrate for Monoamine Oxidases (MAO). Rapid oxidative deamination would render the molecule inactive. PK profiling must confirm systemic exposure and brain entry.

Experimental Design
  • Species: Male C57BL/6 Mice (n=3 per time point).

  • Route: IV (Tail Vein) vs. PO (Oral Gavage).

  • Time Points: 5, 15, 30, 60, 120, 240 min.

Bioanalytical Method (LC-MS/MS)
  • Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Transition: Monitor the parent [M+H]+ (m/z ~162) and a specific fragment (likely loss of

    
     or ring cleavage).
    
Data Output & Interpretation

Calculate the Brain-to-Plasma Ratio (


) :


  • 
    :  Good CNS penetration (Proceed to CNS Efficacy models).
    
  • 
    :  Poor CNS penetration (Redirect focus to Peripheral Anti-inflammatory models).
    

Pharmacodynamic (PD) Models: CNS Activity

Hypothesis: If the molecule crosses the BBB, the 6-methylimidazo[1,2-a]pyridine core will likely bind to the Benzodiazepine site of GABA-A receptors, inducing sedation or anxiolysis.

Workflow Diagram

CNS_Workflow Start Start: Formulated Compound Screen Primary Screen: Open Field Test (OFT) Start->Screen Branch Behavior Observed? Screen->Branch Sedation Hypolocomotion: Proceed to Rotarod (Sedative Potential) Branch->Sedation Reduced Distance Anxiety No Sedation but Thigmotaxis Change: Proceed to EPM (Anxiolytic Potential) Branch->Anxiety Center Time Increase Inactive No Effect: Check PK / Dose Increase Branch->Inactive No Change

Figure 1: Decision tree for CNS behavioral profiling based on Open Field Test results.

Primary Screen: Open Field Test (OFT)

Objective: Simultaneously assess locomotor activity (sedation) and anxiety-like behavior (thigmotaxis).

Protocol:

  • Acclimation: Move mice to the testing room 1 hour prior to testing (dim red light).

  • Dosing: Administer Vehicle or Test Article (IP) 30 minutes prior to testing.

  • Recording: Place mouse in the center of a 40x40 cm acrylic arena. Record movement for 30 minutes using video tracking software (e.g., EthoVision or AnyMaze).

  • Metrics:

    • Total Distance Traveled (cm): Significant decrease = Sedation .

    • Time in Center Zone (%): Significant increase (without sedation) = Anxiolysis .

Secondary Screen: Rotarod Performance Test

Objective: Differentiate between "therapeutic sedation" and "motor toxicity/ataxia" (common with imidazopyridines).

Protocol:

  • Training: Train mice to walk on a rotating rod (4–40 rpm accelerating) for 2 days prior to testing.

  • Testing: Administer compound. Place mouse on the rod at T+30 min.

  • Measurement: Record "Latency to Fall" (seconds).

  • Interpretation:

    • Drop in latency > 50% compared to baseline indicates Motor Impairment/Ataxia (Safety Signal).

    • Maintenance of balance with reduced Open Field activity indicates Pure Sedation .

Secondary Indication: Anti-Inflammatory (Peripheral)

If PK data shows poor brain penetration (


), the scaffold should be tested for COX-2 inhibition or anti-inflammatory activity, a known property of imidazo[1,2-a]pyridines.
Carrageenan-Induced Paw Edema
  • Induction: Inject 50

    
    L of 1% 
    
    
    
    -carrageenan into the plantar surface of the right hind paw.
  • Treatment: Administer Test Article (PO or IP) 1 hour before carrageenan.

  • Measurement: Measure paw volume using a plethysmometer at 1, 3, and 5 hours post-induction.

  • Success Criteria: >30% inhibition of edema compared to vehicle control.

Mechanistic Visualization

The likely Mechanism of Action (MoA) for CNS effects involves the GABA-A receptor.

GABA_Pathway Compound (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine GABA_R GABA-A Receptor (alpha-1 subunit) Compound->GABA_R Positive Allosteric Modulation (Benzodiazepine Site) Cl_Channel Chloride Channel Opening GABA_R->Cl_Channel Increases Cl- Influx Hyperpol Neuronal Hyperpolarization Cl_Channel->Hyperpol Effect CNS Depression (Sedation/Anxiolysis) Hyperpol->Effect

Figure 2: Putative mechanism of action via GABA-A receptor modulation.

References

  • Imidazo[1,2-a]pyridine Scaffold Review: Goel, R., et al. "Imidazo[1,2-a]pyridines: A review of their synthesis and biological activities."[1][2][3][4] Mini-Reviews in Medicinal Chemistry.

  • Zolpidem Pharmacology (Structural Analog): Salva, P., & Costa, J. "Clinical pharmacokinetics and pharmacodynamics of zolpidem." Clinical Pharmacokinetics.

  • Open Field Test Protocol: Seibenhener, M. L., & Wooten, M. C. "Use of the Open Field Format to Evaluate Locomotor Activity." Cold Spring Harbor Protocols.

  • Carrageenan Edema Model: Necas, J., & Bartosikova, L. "Carrageenan: a review." Veterinarni Medicina.

  • Imidazo[1,2-a]pyridine Anti-infective/PK Profile: Abrahams, K. A., et al. "Identification of imidazo[1,2-a]pyridine-3-carboxamides as Mycobacterium tuberculosis QcrB inhibitors." PLOS ONE.

Sources

Application

Application Note: Pharmacokinetic Profiling of Imidazo[1,2-a]pyridine Derivatives

Introduction & Strategic Overview The imidazo[1,2-a]pyridine scaffold represents a "privileged structure" in medicinal chemistry, forming the core of blockbuster CNS drugs like Zolpidem (hypnotic) and Alpidem (anxiolytic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Overview

The imidazo[1,2-a]pyridine scaffold represents a "privileged structure" in medicinal chemistry, forming the core of blockbuster CNS drugs like Zolpidem (hypnotic) and Alpidem (anxiolytic), as well as emerging anti-infective and anticancer agents.[1]

However, this scaffold presents distinct pharmacokinetic (PK) challenges that must be addressed early in the discovery phase:

  • Solubility-Permeability Trade-off: The planar, aromatic nature of the fused ring system promotes π-π stacking, often resulting in poor aqueous solubility despite favorable lipophilicity (LogP ~2.5–4.0) for blood-brain barrier (BBB) penetration.[2][3]

  • Metabolic Liability: The scaffold is highly susceptible to oxidative metabolism, particularly by CYP3A4 , at alkyl substituents (benzylic oxidation) and the electron-rich C3 position.

  • CNS Disposition: While passive permeability is generally high, susceptibility to P-glycoprotein (P-gp/MDR1) efflux can severely limit brain-to-plasma (

    
    ) ratios.
    

This guide provides a validated workflow to de-risk these liabilities, moving from in silico prediction to in vivo validation.

Screening Cascade & Workflow

The following decision tree outlines the logical progression for profiling imidazo[1,2-a]pyridine hits.

PK_Cascade cluster_0 Tier 1: Physicochemical & Metabolic Screen cluster_1 Tier 2: CNS Penetration cluster_2 Tier 3: In Vivo Validation T1_Sol Kinetic Solubility (pH 7.4, nephelometry) T1_LogD LogD 7.4 (Shake-flask) T1_Sol->T1_LogD T1_HLM Metabolic Stability (Human/Mouse Microsomes) T1_LogD->T1_HLM T2_PAMPA PAMPA-BBB (Passive Permeability) T1_HLM->T2_PAMPA Cl_int < 20 u00B5L/min/mg Optimization Structural Modification (Block Metabolic Sites) T1_HLM->Optimization High Clearance T2_Caco Caco-2 / MDCK-MDR1 (Efflux Ratio) T2_PAMPA->T2_Caco Pe > 10^-6 cm/s T3_Rat Rat PK (IV/PO) (Cassette Dosing) T2_Caco->T3_Rat Efflux Ratio < 2.0 T2_Caco->Optimization P-gp Substrate Start Compound Library Start->T1_Sol Optimization->Start

Figure 1: Hierarchical screening cascade designed to filter imidazo[1,2-a]pyridine derivatives for CNS indications. Criteria (e.g., Cl_int) are set for typical lead optimization.

Protocol A: Metabolic Stability (Microsomal)

The imidazo[1,2-a]pyridine core is robust, but side chains (especially methyl groups on the phenyl ring, analogous to Zolpidem) are rapid oxidation targets. This assay determines the Intrinsic Clearance (


).
Mechanistic Insight

Zolpidem is metabolized primarily by CYP3A4 (~60%) , CYP2C9, and CYP1A2.[4] The primary metabolic route is the hydroxylation of methyl substituents, followed by oxidation to inactive carboxylic acids.

  • Target:

    
     protein (for once-daily dosing potential).
    
Materials
  • Enzyme Source: Pooled Human Liver Microsomes (HLM) (20 mg/mL), Mouse Liver Microsomes (MLM).

  • Cofactors: NADPH regenerating system (Glucose-6-phosphate, G6P-Dehydrogenase, NADP+, MgCl2).

  • Controls:

    • Low Clearance: Warfarin.[5]

    • High Clearance: Verapamil or Propranolol.

    • Scaffold Reference: Zolpidem (if available).[1][4][6][7][8][9]

Step-by-Step Methodology
  • Preparation: Dilute test compounds to 1 µM in phosphate buffer (100 mM, pH 7.4). Note: Keep DMSO concentration < 0.1% to avoid inhibiting CYP enzymes.

  • Pre-incubation: Mix 30 µL of microsomes (final conc. 0.5 mg/mL) with 370 µL of compound solution. Incubate at 37°C for 5 minutes.

  • Initiation: Add 100 µL of pre-warmed NADPH regenerating system to start the reaction.

  • Sampling: At time points

    
     min, remove 50 µL aliquots.
    
  • Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

  • Processing: Centrifuge at 4000 rpm for 20 min at 4°C to pellet proteins.

  • Analysis: Inject supernatant into LC-MS/MS (MRM mode).

Data Analysis

Plot


 vs. time. The slope 

is the elimination rate constant.


Protocol B: PAMPA-BBB (Passive Permeability)

For CNS-targeted imidazo[1,2-a]pyridines, passive diffusion is the first gate. The Parallel Artificial Membrane Permeability Assay (PAMPA) utilizing porcine brain lipid extract is the industry standard for high-throughput ranking.

Mechanistic Insight

Imidazo[1,2-a]pyridines are lipophilic bases. Their permeability is pH-dependent. At physiological pH (7.4), the uncharged fraction drives permeation.

  • Target:

    
     cm/s (High permeability).
    
Materials
  • Donor Plate: 96-well filter plate (PVDF, 0.45 µm).

  • Acceptor Plate: 96-well PTFE plate.

  • Lipid Solution: 20 mg/mL Porcine Polar Brain Lipid extract in Dodecane.

  • Buffers:

    • Donor: PBS pH 7.4 (with 5% DMSO if solubility is poor).

    • Acceptor: PBS pH 7.4.

Step-by-Step Methodology
  • Membrane Coating: Carefully pipette 4 µL of Lipid/Dodecane solution onto the filter of the donor plate. Allow 5 mins for solvent evaporation/impregnation.

  • Donor Loading: Add 150 µL of test compound (10 µM) to the donor wells.

  • Acceptor Loading: Add 300 µL of blank PBS to the acceptor wells.

  • Sandwich Assembly: Place the donor plate on top of the acceptor plate ("sandwich").

  • Incubation: Incubate at 25°C for 18 hours in a humidity chamber (to prevent evaporation).

  • Harvest: Separate plates. Transfer aliquots from both donor and acceptor wells to UV-transparent plates or LC-MS vials.

  • Quantification: Measure concentration via LC-MS/MS or UV plate reader (250–400 nm).

Calculation


Where 

is acceptor concentration,

are volumes, and

is filter area.

Protocol C: In Vivo Pharmacokinetics (Rat)

Once in vitro stability and permeability are confirmed, a cassette dosing strategy in rats provides a rapid snapshot of bioavailability (


) and volume of distribution (

).
Study Design
  • Species: Male Sprague-Dawley Rats (n=3 per arm).

  • Dosing:

    • Arm A (IV): 1 mg/kg (via tail vein). Formulation: 5% DMSO / 10% Solutol HS15 / 85% Saline.

    • Arm B (PO): 5 mg/kg (oral gavage). Formulation: 0.5% Methylcellulose (suspension) or PEG400/Water (solution).

  • Sampling: Serial blood draws (jugular vein) at 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 h.

Critical Analysis for Imidazo[1,2-a]pyridines
  • Double Peak Phenomenon: Often observed in oral profiles for this scaffold due to enterohepatic recirculation or solubility-limited absorption windows.

  • Brain-to-Plasma Ratio (

    
    ):  At the terminal time point (e.g., 4h or 24h), harvest brain tissue. Homogenize in 3 volumes of PBS.
    
    • Calculation:

      
      
      
    • Correction: Calculate

      
       (unbound partition coefficient) using brain homogenate binding (
      
      
      
      ) and plasma protein binding (
      
      
      ) data.
    • Goal:

      
       implies sufficient free drug is reaching the target.
      

Metabolic Soft-Spot Analysis (Visual Guide)

Understanding where the molecule breaks down is crucial for the "Design-Make-Test" cycle.

Metabolism cluster_ox Oxidative Pathways (CYP3A4) Parent Imidazo[1,2-a]pyridine Core M1 Methyl Hydroxylation (-CH3 -> -CH2OH) Parent->M1 Primary Route (Fast) M3 Ring Hydroxylation (C3 Position) Parent->M3 Secondary Route M2 Carboxylic Acid (-CH2OH -> -COOH) M1->M2 Rapid Conversion (Inactive) Optimization Strategy: 1. Replace -CH3 with -CF3 or -Cl 2. Block C3 with bulky groups M1->Optimization Excretion Excretion M2->Excretion Renal Elimination

Figure 2: Metabolic pathway analysis. The conversion of alkyl side chains to carboxylic acids is the dominant clearance mechanism for Zolpidem-like analogs.

Troubleshooting & Optimization

IssueProbable CauseRemediation Strategy
Low Solubility Planar stacking of aromatic rings.Introduce

centers (e.g., saturated heterocycles) to disrupt planarity. Formulate as tartrate or mesylate salts.
High Clearance Rapid CYP3A4 oxidation of benzylic methyls.Block metabolic sites with Fluorine (

) or Deuterium (

). Replace methyls with Cyclopropyl or electron-withdrawing groups.
Low Brain Exposure P-gp Efflux (Substrate).Check Efflux Ratio (ER) in Caco-2. If ER > 2, reduce Total Polar Surface Area (TPSA) < 80 Ų or reduce Hydrogen Bond Donors (HBD).
hERG Toxicity Basic nitrogen at physiological pH interacting with K+ channel.Reduce basicity (pKa) of the pyridine nitrogen. Introduce oxygenated substituents to reduce lipophilicity (LogP).

References

  • Zolpidem Pharmacokinetics & Metabolism

    • ClinPGx: Pharmacokinetics of Zolpidem. (Detailed review of CYP3A4 involvement and metabolite formation).

    • Salva, P., & Costa, J. (1995). Clinical pharmacokinetics and pharmacodynamics of zolpidem. Clinical Pharmacokinetics, 29(3), 142-153.

  • Imidazo[1,2-a]pyridine Scaffold Review

    • Goel, R., et al. (2024). Imidazo[1,2-a]pyridine: Potent Biological Activity, SAR and Docking Investigations.[10][11][12][13] Infectious Disorders - Drug Targets. (Recent review on SAR and biological profiling).

    • Gueiffier, C. (2014).[14] Recent Progress in the Pharmacology of Imidazo[1,2-a]pyridines. (Focus on anti-infective and CNS applications).

  • Experimental Protocols (ADME)

    • Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods.[10] (Authoritative text on PAMPA and Microsomal assays).

  • Blood-Brain Barrier Modeling

    • Mikitsh, J. L., & Chacko, A. M. (2014). Pathways for transport of therapeutics across the blood-brain barrier.[3][15] Perspectives in Medicinal Chemistry, 6, 11-24.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solutions for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Solubility in Biological Assays

Welcome to the technical support guide for improving the aqueous solubility of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine and its derivatives for reliable and reproducible results in biological assays. This resource...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for improving the aqueous solubility of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine and its derivatives for reliable and reproducible results in biological assays. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubility of this promising heterocyclic compound. Here, we address common issues with practical, evidence-based solutions in a straightforward question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My initial stock solution of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine in DMSO is precipitating when I dilute it into my aqueous assay buffer. What is the primary cause and what is the first step to resolve this?

A1: This is a classic case of a compound "crashing out" of solution. The primary cause is the significant drop in solvent strength when a highly concentrated DMSO stock is introduced into a predominantly aqueous environment. DMSO is an excellent organic solvent, but its ability to keep the compound dissolved diminishes sharply upon dilution in your buffer.[1]

Your first troubleshooting step should be to assess the final concentration of DMSO in your assay. Many cell-based assays are sensitive to DMSO concentrations above 1%, and often concentrations as low as 0.1% are recommended to avoid solvent-induced artifacts.[1] If your final DMSO concentration is high, the initial corrective action is to prepare a more concentrated stock solution. This allows you to add a smaller volume to your assay, thereby lowering the final DMSO percentage while achieving the desired compound concentration.

Q2: I'm using the maximum tolerable DMSO concentration for my cells (0.5%), but my compound still isn't soluble enough for my desired concentration range. What are my next options?

A2: When the primary solvent is insufficient, a systematic approach to solubility enhancement is necessary. Given that (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine is a basic compound due to its amine groups, pH modification is a logical and effective next step.[2][3]

Strategy 1: pH Adjustment

The methanamine and imidazopyridine nitrogen atoms are basic and can be protonated at acidic to neutral pH. This ionization significantly increases the aqueous solubility.[2][3]

  • Rationale: Most drug molecules are weak acids or bases that can be ionized. By adjusting the pH of the buffer, you can increase the proportion of the more soluble, ionized form of the compound.[2] For a basic compound like this, lowering the pH will increase solubility.

  • Actionable Advice: Determine the pKa of your compound (if not known, it can be predicted using software or determined experimentally). Prepare your assay buffer at a pH that is at least 1-2 units below the pKa to ensure the compound is predominantly in its protonated, more soluble form. It's crucial to ensure this new buffer pH is compatible with your assay's biological system (e.g., enzyme activity, cell viability).[4][5][6]

Q3: I have adjusted the pH, and while solubility has improved, it's still not optimal for my dose-response curve. What other formulation strategies can I employ?

A3: At this stage, we can explore more advanced formulation techniques. The key is to introduce excipients that can either alter the solvent environment or interact with the compound to keep it in solution. Two common and effective approaches are the use of co-solvents and cyclodextrins.

Strategy 2: Co-solvents

  • Rationale: Co-solvents are water-miscible organic solvents that, when added to water, increase the solubility of nonpolar or poorly water-soluble compounds.[2][7] They work by reducing the polarity of the aqueous solvent.

  • Common Examples: Polyethylene glycol 400 (PEG 400), propylene glycol, and ethanol are frequently used.[8]

  • Actionable Advice: It is critical to first determine the maximum concentration of any new co-solvent that is tolerated by your specific assay.[1] Once the tolerance is established, you can prepare a stock solution of your compound in a mixture of DMSO and the chosen co-solvent.

Strategy 3: Cyclodextrins

  • Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[9][10] They can encapsulate poorly soluble "guest" molecules, like our imidazopyridine derivative, forming an inclusion complex that is more water-soluble.[9][11][12]

  • Common Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are widely used due to their improved aqueous solubility and safety profiles compared to native β-cyclodextrin.[11]

  • Actionable Advice: Prepare a solution of the cyclodextrin in your assay buffer first. Then, add your compound (either as a solid or from a concentrated DMSO stock) to the cyclodextrin-containing buffer. Gentle heating or sonication can sometimes facilitate the formation of the inclusion complex. As with co-solvents, a vehicle control with the cyclodextrin alone is essential to ensure it does not interfere with your assay.[8]

Troubleshooting Guide: A Step-by-Step Workflow

If you are still facing solubility challenges, this systematic workflow can help you identify the optimal formulation.

Phase 1: Initial Assessment and pH Optimization

  • Characterize Your Compound: Confirm the chemical structure and identify ionizable groups. (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine has basic nitrogens.

  • Determine Kinetic Solubility: Start by assessing the kinetic solubility in your standard assay buffer. This involves adding a small volume of a concentrated DMSO stock to the buffer and observing for precipitation.[13]

  • pH Adjustment Trial: Test the solubility in a series of buffers with varying pH values (e.g., pH 5.0, 6.0, 7.4). Remember that for basic compounds, solubility generally increases as the pH decreases.[6][14]

  • Assay Compatibility Check: Ensure that the optimal pH for solubility is also compatible with your biological assay.

G cluster_0 Phase 1: Initial Assessment & pH Optimization Start Start: Compound Precipitation Observed CheckDMSO Q: Final DMSO concentration > 1%? Start->CheckDMSO HighDMSO A: Reduce DMSO concentration by making a more concentrated stock. CheckDMSO->HighDMSO Yes LowDMSO Q: Is the compound basic? CheckDMSO->LowDMSO No HighDMSO->LowDMSO AdjustpH A: Test solubility in buffers with lower pH (e.g., 5.0, 6.0). LowDMSO->AdjustpH Yes CheckCompatibility Q: Is the new pH compatible with the assay? AdjustpH->CheckCompatibility Success1 Success: Soluble and Assay Compatible CheckCompatibility->Success1 Yes Proceed Proceed to Phase 2 CheckCompatibility->Proceed No / Partially Soluble

Caption: Phase 1: Initial solubility troubleshooting workflow.

Phase 2: Advanced Formulation Strategies

If pH adjustment alone is insufficient, proceed to these next steps.

  • Excipient Tolerance Testing: Before testing excipients for solubility enhancement, you must determine the maximum concentration of each (e.g., PEG 400, HP-β-CD) that your assay can tolerate without producing artifacts. Run vehicle-only controls.

  • Co-solvent Screening: Prepare stock solutions of your compound in various co-solvents (e.g., PEG 400, propylene glycol) and assess their ability to improve solubility in your assay buffer.

  • Cyclodextrin Screening: Test the solubility of your compound in buffers containing different concentrations of HP-β-CD or SBE-β-CD.

  • Combination Approach: In some cases, a combination of a co-solvent and a cyclodextrin can be more effective than either agent alone.[1]

G cluster_1 Phase 2: Advanced Formulation Start2 Start: Insufficient Solubility After pH Optimization ExcipientTolerance Step 1: Determine max tolerable concentration of excipients (e.g., PEG 400, HP-β-CD) in the assay. Start2->ExcipientTolerance CoSolventScreen Step 2: Screen co-solvents (e.g., PEG 400, Propylene Glycol). ExcipientTolerance->CoSolventScreen CheckSolubilityCoSolvent Q: Soluble? CoSolventScreen->CheckSolubilityCoSolvent CyclodextrinScreen Step 3: Screen cyclodextrins (e.g., HP-β-CD, SBE-β-CD). CheckSolubilityCyclodextrin Q: Soluble? CyclodextrinScreen->CheckSolubilityCyclodextrin CheckSolubilityCoSolvent->CyclodextrinScreen No Success2 Success: Optimal Formulation Found CheckSolubilityCoSolvent->Success2 Yes CheckSolubilityCyclodextrin->Success2 Yes Combine Step 4: Consider a combination of co-solvent and cyclodextrin. CheckSolubilityCyclodextrin->Combine No Combine->Success2

Caption: Phase 2: Advanced formulation workflow.

Quantitative Data Summary

The following table provides a hypothetical example of how to systematically evaluate different formulation approaches.

Formulation ApproachExcipientExcipient Conc.Final DMSO Conc.Compound Solubility (µM)Assay Viability (% of Control)
Control None0%0.5%15100%
pH Adjustment pH 6.0 BufferN/A0.5%5098%
Co-solvent PEG 4002%0.5%12095%
Cyclodextrin HP-β-CD5%0.5%25099%
Combination PEG 400 + HP-β-CD1% + 2.5%0.5%>50096%

Experimental Protocols

Protocol 1: Determining Maximum Tolerated Excipient Concentration
  • Prepare a series of dilutions of the excipient (e.g., PEG 400, HP-β-CD) in your standard assay buffer.

  • Add these excipient solutions to your cells or assay system, ensuring the final concentrations cover a broad range (e.g., 0.1% to 10%).

  • Include a vehicle control (buffer only) and a positive control for assay inhibition.

  • Incubate for the standard duration of your assay.

  • Measure the assay endpoint (e.g., cell viability via MTS, enzyme activity).

  • The highest concentration of the excipient that does not significantly affect the assay signal is the maximum tolerated concentration.

Protocol 2: Screening for Solubility Enhancement with Cyclodextrins
  • Prepare a stock solution of HP-β-CD (e.g., 20% w/v) in your assay buffer.

  • Create a series of dilutions of the HP-β-CD stock in the assay buffer to achieve a range of final concentrations (e.g., 1%, 2.5%, 5%).

  • Prepare a highly concentrated stock of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine in DMSO (e.g., 100 mM).

  • Add a small aliquot of the DMSO stock to each cyclodextrin solution to reach your target compound concentration.

  • Vortex briefly and incubate at room temperature for 30 minutes to allow for complex formation.

  • Visually inspect for precipitation. For a quantitative measure, centrifuge the samples and measure the concentration of the compound in the supernatant using HPLC.

References

  • (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine - PubChem. Available from: [Link]

  • In vitro tools for evaluating novel dosage forms of poorly soluble, weakly basic drugs: case example ketoconazole - PubMed. Available from: [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs - World Pharma Today. Available from: [Link]

  • (PDF) Formulation strategies for poorly soluble drugs - ResearchGate. Available from: [Link]

  • Formulation of poorly soluble compounds - European Medicines Agency (EMA). Available from: [Link]

  • Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Available from: [Link]

  • 5 Novel Techniques for Solubility Enhancement - Ascendia Pharmaceutical Solutions. Available from: [Link]

  • Accuracy of calculated pH-dependent aqueous drug solubility - PubMed. Available from: [Link]

  • How to enhance drug solubility for in vitro assays? - ResearchGate. Available from: [Link]

  • Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC. Available from: [Link]

  • Recent Advances in Cyclodextrin-Based Nanoscale Drug Delivery Systems - PubMed. Available from: [Link]

  • Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC. Available from: [Link]

  • Cyclodextrin-based therapeutics delivery systems: A review of current clinical trials - PMC. Available from: [Link]

  • Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions. Available from: [Link]

  • Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

  • Optimizing Drug Solubility | Contract Pharma. Available from: [Link]

  • Amines and Heterocycles. Available from: [Link]

  • Cyclodextrin-based Supramolecular Systems for Drug Delivery: Recent Progress and Future Perspective - PubMed. Available from: [Link]

  • One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Available from: [Link]

  • Imidazo[1,2-a]pyridin-2-ylmethanamine | C8H9N3 | CID 2771121 - PubChem. Available from: [Link]

  • Applications of Cyclodextrin-Based Drug Delivery Systems in Inflammation-Related Diseases - PMC. Available from: [Link]

  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines - MDPI. Available from: [Link]

  • Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - MDPI. Available from: [Link]

  • Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib: A Quantitative Study by. Available from: [Link]

  • Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists - PMC. Available from: [Link]

  • Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents - PMC. Available from: [Link]

  • (PDF) Study of pH-dependent drugs solubility in water - ResearchGate. Available from: [Link]

  • Solubility-pH profiles of some acidic, basic and amphoteric drugs - ResearchGate. Available from: [Link]

  • MedChem Essentials: Solubility part 2 - YouTube. Available from: [Link]

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Optimization

Stability issues of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine in solution

Welcome to the technical support guide for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this com...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this compound's stability in solution. Due to the limited public data on this specific molecule, this guide synthesizes field-proven insights with established knowledge of the imidazo[1,2-a]pyridine scaffold, notably from extensive studies on structurally related compounds like Zolpidem. Our goal is to provide you with the causal understanding and practical protocols necessary to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine is showing signs of degradation (e.g., color change, unexpected analytical peaks). What are the primary causes?

Degradation of compounds featuring the imidazo[1,2-a]pyridine core is most frequently attributed to three environmental factors: pH, light, and oxidation.[1][2][3][4]

  • Hydrolysis (pH-dependent): The imidazo[1,2-a]pyridine scaffold is susceptible to both acid- and base-catalyzed hydrolysis. Studies on the related compound Zolpidem show significant degradation in both acidic (HCl) and alkaline (NaOH) solutions, a process that is accelerated at elevated temperatures.[1][3] The primary amine in your specific molecule can also influence its behavior in solution, potentially affecting its pKa and susceptibility to pH-driven reactions.

  • Photodegradation: Exposure to light, particularly UV light, is a major cause of degradation for this class of compounds.[1][5] Photolytic stress can lead to the formation of several key degradants, including oxidized species.[1][2] If you observe a rapid color change, photolysis is a likely culprit.

  • Oxidation: The imidazole moiety can be susceptible to oxidation.[6] While some studies on Zolpidem showed negligible degradation with hydrogen peroxide, the presence of other oxidizing agents or catalysts (like trace metals in buffers) could initiate degradation.[2][7] The primary amine group is also a potential site for oxidative reactions.

Q2: What are the optimal storage conditions for solutions of this compound?

To maximize stability, solutions should be freshly prepared whenever possible. If storage is necessary, the following conditions are recommended:

  • pH Control: Maintain the solution at a neutral pH (approx. 6.5-7.5) using a suitable buffer system (e.g., phosphate buffer). The compound is significantly more stable in neutral aqueous solutions.[1][3]

  • Light Protection: Always store solutions in amber vials or protect them from light by wrapping containers in aluminum foil.[1][5] Conduct experiments under subdued lighting conditions if the compound is being handled for extended periods.

  • Temperature Control: Store solutions at refrigerated temperatures (2-8°C) to slow the rate of any potential hydrolytic or oxidative degradation. For long-term storage, consider freezing at -20°C or -80°C, but perform freeze-thaw stability tests to ensure this process doesn't cause precipitation or degradation.

  • Inert Atmosphere: For sensitive applications, degassing the solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.

Q3: What are the likely degradation products I should be looking for?

Based on forced degradation studies of Zolpidem, which shares the same core structure, several classes of degradants can be anticipated.[1][2][3] While the exact side-chain of your molecule will influence the final products, the core degradation pathways are likely similar.

  • Hydrolysis Product: Acid or base hydrolysis of related compounds often targets amide side chains, converting them to carboxylic acids.[1][3][8] While your molecule has a methanamine group, it's plausible that reactions could still affect the core ring structure under harsh hydrolytic stress.

  • Photolytic Products: Photodegradation can be more complex, leading to oxidized products (e.g., "oxozolpidem"-like species), aldehydes ("zolpaldehyde"-like), and pyridine derivatives ("zolpyridine"-like).[1][2][3][4]

  • Oxidative Products: Oxidation may lead to hydroxylation of the imidazo[1,2-a]pyridine ring or the methyl group.[7]

The diagram below illustrates the key factors that can compromise the stability of the core scaffold.

Caption: Key factors influencing the stability of the imidazo[1,2-a]pyridine core.

Troubleshooting Guide

ProblemProbable Cause(s)Recommended Solutions & Explanations
Inconsistent Potency in Assays Compound degradation after solution preparation.Solution: Prepare solutions fresh before each experiment from a solid, well-stored stock. Causality: The compound is known to be unstable in solution under certain conditions, especially in acidic or basic assay media and after light exposure.[1][3] Pre-dissolving the compound hours or days in advance can lead to a significant drop in the effective concentration.
Solution Turns Yellow/Brown Photodegradation.Solution: Immediately protect the solution from light using amber vials or foil. Minimize exposure during handling. Causality: The imidazo[1,2-a]pyridine nucleus is photosensitive.[5] The color change is indicative of the formation of chromophoric degradation products, which have been identified in stressed studies of related molecules.[1][2]
New Peaks in HPLC/LC-MS Analysis Degradation due to pH, light, or reactive solvent.Solution 1 (pH): Ensure your mobile phase and sample diluent are near neutral pH. The compound shows marked instability in strong acid and base.[3] For example, significant degradation of Zolpidem occurs in 1 M NaOH within an hour.[1][3] Solution 2 (Light): Use a UV-protected autosampler or cover the sample tray. Solution 3 (Solvent): The primary amine can react with certain solvents like acetone. Use non-reactive solvents like methanol, acetonitrile, or DMSO.
Precipitate Forms in Solution Poor solubility at the working concentration or pH; or a degradant is precipitating.Solution: Check the solubility of the compound in your chosen buffer system. You may need to add a co-solvent (e.g., a small percentage of DMSO or ethanol). Ensure the pH of the buffer is not causing the compound (or a salt form of it) to crash out.

Experimental Protocols

Protocol 1: Recommended Solution Preparation and Handling

This protocol is designed to minimize degradation during routine experimental use.

  • Reagent Preparation: Use high-purity solvents and buffer components. If preparing aqueous solutions, use a neutral buffer (e.g., 10 mM phosphate-buffered saline, pH 7.4).

  • Weighing: Weigh the solid compound in an environment with subdued light.

  • Dissolution:

    • For a stock solution, dissolve the compound in an appropriate organic solvent like DMSO or ethanol.

    • For working solutions, perform serial dilutions from the stock into your pre-chilled (4°C) aqueous experimental buffer immediately before use.

  • Storage:

    • Immediately wrap the vial containing the stock solution in aluminum foil or use an amber vial.

    • Store at 2-8°C for short-term use (<24 hours) or at -20°C for longer periods.

    • Avoid repeated freeze-thaw cycles. Aliquot the stock solution into single-use volumes if necessary.

  • Handling: Keep solutions on ice and protected from light during the experiment.

Protocol 2: Forced Degradation Study Workflow

To understand the stability of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine under your specific conditions, a forced degradation study is invaluable. This follows principles outlined in ICH guidelines.[3][4]

  • Prepare Stock Solution: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent like a 50:50 mix of acetonitrile and water.

  • Expose to Stress Conditions: Aliquot the stock solution into separate, clearly labeled amber glass vials for each condition.

    • Acid Hydrolysis: Add an equal volume of 1.0 M HCl. Incubate at 70°C.[1][3]

    • Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at 70°C.[1][3]

    • Oxidative Stress: Add an equal volume of 10% hydrogen peroxide. Keep at room temperature, protected from light.[2]

    • Photolytic Stress: Expose a solution (in a clear vial) to a photostability chamber or direct sunlight. Keep a control sample wrapped in foil at the same temperature.

    • Thermal Stress: Incubate a vial of the stock solution at 70°C, protected from light.

  • Time Points: Withdraw samples at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).[3]

  • Neutralization & Analysis:

    • Before analysis, neutralize the acid and base samples with an equimolar amount of base or acid, respectively.

    • Dilute all samples to a suitable concentration for analysis.

    • Analyze by a stability-indicating method, typically Reverse-Phase HPLC with a PDA or MS detector.

  • Data Interpretation: Quantify the remaining parent compound and identify the relative retention times and peak areas of any new degradation products.

The following diagram outlines this experimental workflow.

ForcedDegradationWorkflow cluster_prep 1. Preparation cluster_stress 2. Stress Application cluster_analysis 3. Analysis cluster_results 4. Interpretation prep_stock Prepare 1 mg/mL Stock Solution stress_acid Acidic (1.0 M HCl, 70°C) prep_stock->stress_acid stress_base Basic (0.1 M NaOH, 70°C) prep_stock->stress_base stress_ox Oxidative (10% H₂O₂, RT) prep_stock->stress_ox stress_photo Photolytic (Light Exposure) prep_stock->stress_photo stress_therm Thermal (70°C, Dark) prep_stock->stress_therm sampling Sample at Time Points (0, 1, 4, 8, 24, 48h) stress_acid->sampling stress_base->sampling stress_ox->sampling stress_photo->sampling stress_therm->sampling neutralize Neutralize Acid/Base Samples sampling->neutralize analyze Analyze via Stability-Indicating RP-HPLC Method neutralize->analyze results Quantify Parent Compound & Identify Degradation Products analyze->results

Caption: Workflow for a forced degradation study.

Summary of Stressed Condition Data (from Zolpidem Tartrate studies)

This table summarizes quantitative data from forced degradation studies on the closely related compound Zolpidem Tartrate, which can serve as a predictive baseline for your experiments.

Stress ConditionParametersApprox. DegradationMajor Degradant(s) IdentifiedReference
Acid Hydrolysis 1.0 M HCl, 70°C, 48 h~8%Zolpacid[1][3]
Base Hydrolysis 1.0 M NaOH, RT, 1 h~40.7%Zolpacid[1][3]
Base Hydrolysis 0.1 M NaOH, 70°C, 24 h~14%Zolpacid[1][3]
Photolysis Light ExposureSignificantOxozolpidem, Zolpyridine, Zolpaldehyde[1][2]
Neutral Hydrolysis Aqueous solution, 70°C, 8 daysNo significant degradationN/A[1][3]
Thermal (Solid) Solid state, 70°C, 21 daysNo significant degradationN/A[1][3]

References

  • Malesevic, M., et al. (2014). Stress Degradation Studies on Zolpidem Tartrate Using LC-DAD and LC-MS Methods. Acta Chromatographica, 26(1), 81-96. [Link]

  • Alentris Research Pvt. Ltd. (2024). Zolpidem Impurity. Alentris Research. [Link]

  • Saitoh, S., et al. (2017). Identification of post-mortem product of zolpidem degradation by hemoglobin via the Fenton reaction. Forensic Toxicology, 35(2), 388-395. [Link]

  • Pushpalatha, P., et al. (2012). Base Hydrolytic Forced Degradation Study of Zolpidem Tartrate by HPLC. Journal of Chemical Metrology, 6(1), 1-8. [Link]

  • ResearchGate. (n.d.). Stress degradation studies on zolpidem tartrate using LC-DAD and LC-MS methods. [Link]

  • Malesevic, M., et al. (2014). Stress Degradation Studies on Zolpidem Tartrate Using LC-DAD and LC-MS Methods. Akadémiai Kiadó. [Link]

  • ACG Publications. (2012). Base hydrolytic forced degradation study of zolpidem tartrate by HPLC. [Link]

  • University of Belgrade. (2014). Stress Degradation Studies on Zolpidem Tartrate Using LC-DAD and LC-MS Methods. FARFAR Repository. [Link]

  • O'Donnell, C., et al. (2021). Distinct 2-phenyl-imidazo[1, 2α] pyridine derivatives drive ER degradation and selectively impair proliferation of ER+ breast cancer cells via the aryl hydrocarbon receptor. bioRxiv. [Link]

  • Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(10), 3324-3333. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Imidazo[1,2-a]pyridine Synthesis

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyridines. This bicyclic heterocyclic scaffold is a cornerstone in medicinal chemistry, forming the core of drugs like the antiulcer agent zolimi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyridines. This bicyclic heterocyclic scaffold is a cornerstone in medicinal chemistry, forming the core of drugs like the antiulcer agent zolimidine and the hypnotic zolpidem[1]. Given its significance, mastering its synthesis is crucial for researchers in drug discovery and development.

This guide is structured to address the most common challenges encountered during synthesis, providing not just solutions but also the underlying chemical principles to empower your experimental design. We will focus primarily on the widely used multicomponent reactions (MCRs), such as the Groebke-Blackburn-Bienaymé (GBB) reaction, which efficiently assemble these complex structures from simple starting materials[2][3].

Part 1: Frequently Asked Questions (FAQs) - Foundational Principles

This section covers high-level questions about the core parameters that govern the success of an imidazo[1,2-a]pyridine synthesis.

Q1: What are the most critical parameters to consider when optimizing a new imidazo[1,2-a]pyridine synthesis?

A1: Success hinges on the careful interplay of four key factors:

  • Reactant Stoichiometry & Properties: The electronic nature of substituents on your 2-aminopyridine, aldehyde/ketone, and isocyanide (for MCRs) is paramount. Electron-donating groups on the 2-aminopyridine generally increase its nucleophilicity and improve reaction rates, while electron-withdrawing groups can have the opposite effect[4][5].

  • Catalyst Selection: The reaction is typically catalyzed by a Lewis or Brønsted acid[2]. Common choices include Yb(OTf)₃, Sc(OTf)₃, Cu(I) salts, and molecular iodine[6][7][8]. The optimal catalyst depends on the specific substrates and must often be determined empirically.

  • Solvent Choice: Polar protic solvents like methanol and ethanol are frequently used and can do more than just dissolve reactants; they can act as co-catalysts by stabilizing charged intermediates[9]. Dichloromethane (DCM), often mixed with methanol, is also a common choice[6].

  • Temperature and Reaction Time: Many syntheses proceed efficiently at temperatures from ambient to reflux[5][8][10]. Microwave irradiation is an increasingly popular technique to accelerate the reaction, significantly reducing reaction times from hours to minutes[6][8].

Q2: Which synthetic route is best for my target molecule?

A2: The choice of synthetic route depends on the desired substitution pattern.

  • For 3-amino substituted imidazo[1,2-a]pyridines: The Groebke-Blackburn-Bienaymé (GBB) three-component reaction (2-aminopyridine, aldehyde, isocyanide) is the most direct and efficient method[2][11][12].

  • For 2,3-disubstituted imidazo[1,2-a]pyridines: The traditional condensation of a 2-aminopyridine with an α-haloketone is a robust and well-established method[8][10]. Copper-catalyzed reactions of 2-aminopyridines with ketones and nitroolefins also provide access to this scaffold[5][13].

  • For C3-functionalization: Catalyst-free methods involving 2-aminopyridines and arylglyoxals have been developed for regioselective synthesis[14].

Part 2: Troubleshooting Guide - Common Experimental Issues

This section uses a problem-and-solution format to address specific experimental failures.

Issue 1: Low or No Product Yield

Q: My reaction is clean (few side products by TLC/LC-MS), but the yield of the desired imidazo[1,2-a]pyridine is consistently low or zero. What are the likely causes and how can I fix it?

A: Low yield with high purity often points to an issue with reaction kinetics or thermodynamics rather than competing side reactions. The primary bottleneck in many MCRs is the initial formation of the imine intermediate from the aldehyde and 2-aminopyridine[15].

Troubleshooting Workflow: Low Yield

G start Low or No Yield Observed check_imine Problem: Inefficient Imine Formation start->check_imine check_cyclization Problem: Failed Intramolecular Cyclization start->check_cyclization If imine forms but no product... check_starting_materials Problem: Poor Reactant Quality/Reactivity start->check_starting_materials If all else fails... sol_catalyst Solution 1: Catalyst Screening - Screen Lewis acids (e.g., Sc(OTf)3, Yb(OTf)3, CuBr) - Screen Brønsted acids (e.g., p-TsOH, NH4Cl) check_imine->sol_catalyst Cause sol_dehydrating Solution 2: Add Dehydrating Agent - Use molecular sieves (3Å or 4Å) - Add trimethyl orthoformate check_imine->sol_dehydrating Cause sol_solvent Solution 3: Solvent Optimization - Switch to more polar/protic solvent (e.g., MeOH, EtOH) - Increase temperature or use microwave irradiation check_cyclization->sol_solvent Cause sol_sm_check Solution 4: Verify Starting Materials - Check purity (NMR, GC) - Use electron-rich aminopyridine if possible - Use electron-poor aldehyde check_starting_materials->sol_sm_check Cause

Caption: A decision tree for troubleshooting low-yield reactions.

Detailed Solutions:

  • Enhance Imine Formation:

    • Catalyst Screening: The condensation is acid-catalyzed. If your current catalyst is ineffective, screen others. For the GBB reaction, Lewis acids like Yb(OTf)₃ are highly effective[1][6]. For other routes, copper catalysts like CuBr have shown excellent efficacy[5]. Sometimes a simple Brønsted acid like p-toluenesulfonic acid (p-TsOH) or even ammonium chloride can be sufficient[12].

    • Water Removal: Imine formation is a reversible condensation reaction that produces water. The presence of excess water can push the equilibrium back towards the starting materials.

      • Action: Add a dehydrating agent like activated molecular sieves (4Å) or trimethyl orthoformate to the reaction mixture[11].

      • Causality: By removing water, Le Châtelier's principle dictates that the equilibrium will shift towards the imine product, increasing its concentration and driving the subsequent steps.

  • Promote Cyclization:

    • Solvent Effects: The final intramolecular cyclization step involves the formation of a charged nitrilium intermediate which is stabilized by polar solvents[9].

      • Action: If you are using a non-polar solvent like toluene or DCM, switch to a more polar option like methanol, ethanol, or DMF[5][9]. A mixture, such as 3:1 DCM/MeOH, can also be effective[1][6].

      • Causality: Methanol, in particular, has been shown to act as a cocatalyst, accelerating key steps in the mechanism beyond its role as a simple solvent[9].

    • Thermal Energy: The cyclization step has an activation energy barrier that must be overcome.

      • Action: Increase the reaction temperature to the reflux point of the solvent. For faster, more efficient heating, consider using a microwave reactor, which can often dramatically improve yields and reduce reaction times[1][6].

Table 1: Recommended Starting Conditions for Optimization

ParameterRecommended Starting PointRationale
Catalyst 10 mol% Sc(OTf)₃ or Yb(OTf)₃Highly effective Lewis acids for GBB and related MCRs[6][8].
Solvent Methanol (MeOH) or 3:1 DCM/MeOHPolar, protic nature stabilizes intermediates and can act as a cocatalyst[1][9].
Temperature 80 °C or Microwave at 100 °CProvides sufficient energy for cyclization without degrading starting materials[5][6].
Concentration 0.1 - 0.2 MA standard starting concentration that balances reaction rate and solubility.
Issue 2: Significant Side Product Formation

Q: My reaction produces a complex mixture of products, and isolating the desired imidazo[1,2-a]pyridine is difficult. What are the common side reactions and how can I suppress them?

A: Side product formation usually arises from the reactivity of intermediates or starting materials under the reaction conditions. The most common side product in a GBB reaction is the classic Ugi adduct, especially with aliphatic aldehydes[3][16].

GBB Reaction Mechanism and Potential Side Reaction

G cluster_main Desired GBB Pathway cluster_side Ugi Side Reaction Amine 2-Aminopyridine Imine Imine Intermediate Amine->Imine + H⁺, - H₂O Aldehyde Aldehyde Aldehyde->Imine + H⁺, - H₂O Nitrilium Nitrilium Intermediate Imine->Nitrilium Nucleophilic Attack Isocyanide Isocyanide Isocyanide->Nitrilium Nucleophilic Attack Product Imidazo[1,2-a]pyridine (Product) Nitrilium->Product Intramolecular Cyclization Ugi Ugi Adduct (Side Product) Nitrilium->Ugi Trapping of Nitrilium Carboxylate Carboxylic Acid (if present) Carboxylate->Ugi Trapping of Nitrilium

Caption: Simplified GBB mechanism showing the key nitrilium intermediate.

Detailed Solutions:

  • Control Reaction Temperature:

    • Problem: Higher temperatures can provide enough energy to activate alternative reaction pathways or cause decomposition of sensitive functional groups.

    • Action: Run the reaction at a lower temperature for a longer period. For example, try running the reaction at room temperature for 24-48 hours instead of at 80 °C for 4 hours.

    • Causality: The desired reaction pathway often has a lower activation energy than competing side reactions. By lowering the thermal energy of the system, you can favor the kinetic product.

  • Modify the Aldehyde Component:

    • Problem: Highly reactive or sterically unhindered aldehydes (especially aliphatic ones) are more prone to side reactions like self-condensation or forming Ugi products[3].

    • Action: If possible, switch to an aromatic aldehyde, which is generally more stable and less prone to side reactions. Electron-poor benzaldehydes often give higher yields and purity[11].

  • Purify Starting Materials:

    • Problem: Impurities in the starting materials (e.g., carboxylic acid contamination in an aldehyde) can interfere with the reaction. A carboxylic acid, for instance, can participate in a competing Ugi-type reaction.

    • Action: Ensure all starting materials are pure. Re-distill liquid aldehydes and recrystallize solid 2-aminopyridines if necessary.

Issue 3: Poor Regioselectivity

Q: I am using a substituted 2-aminopyridine, and I'm getting a mixture of regioisomers. How can I control the regioselectivity of the cyclization?

A: Regioselectivity is determined by which of the two pyridine-ring nitrogens participates in the initial condensation and which one partakes in the final cyclization. This is governed by a combination of steric and electronic factors.

Detailed Solutions:

  • Understand the Controlling Factors:

    • Electronic Effects: The initial nucleophilic attack typically occurs from the more basic (electron-rich) exocyclic amino group. The final cyclization involves the endocyclic pyridine nitrogen. An electron-withdrawing group on the pyridine ring will decrease the nucleophilicity of the endocyclic nitrogen, potentially slowing the cyclization or favoring an alternative pathway if one is available.

    • Steric Hindrance: A bulky substituent near one of the nitrogen atoms can sterically block it from participating in the reaction. The reaction will proceed via the path of least steric hindrance[5].

  • Strategic Blocking/Directing Groups:

    • Action: Choose a 2-aminopyridine with a substituent that electronically and sterically favors one outcome. For example, a substituent at the C6 position will strongly disfavor cyclization involving the adjacent ring nitrogen, leading to high regioselectivity[17].

  • Catalyst and Solvent Choice:

    • Action: In some systems, the choice of catalyst and solvent can influence the transition state energies of the competing pathways. It is worth screening different catalysts (e.g., comparing a hard Lewis acid like AlCl₃ to a softer one like CuI) and solvents of varying polarity to see if regioselectivity can be improved[6][18].

Part 3: Reference Experimental Protocol

This section provides a detailed, step-by-step methodology for a representative GBB synthesis.

Synthesis of N-(tert-butyl)-2-phenylimidazo[1,2-a]pyridin-3-amine

Materials:

  • 2-Aminopyridine (1.0 mmol, 94 mg)

  • Benzaldehyde (1.1 mmol, 117 mg, 112 µL)

  • tert-Butyl isocyanide (1.1 mmol, 91 mg, 124 µL)

  • Scandium(III) triflate (Sc(OTf)₃) (0.1 mmol, 49 mg)

  • Methanol (5 mL)

Procedure:

  • To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 2-aminopyridine (94 mg) and scandium(III) triflate (49 mg).

  • Add methanol (5 mL) and stir the mixture until all solids are dissolved.

  • Add benzaldehyde (112 µL) to the solution via syringe.

  • Stir the reaction mixture at room temperature for 15 minutes to facilitate imine formation.

  • Add tert-butyl isocyanide (124 µL) dropwise to the reaction mixture. Caution: Isocyanides are toxic and have a strong, unpleasant odor. Handle only in a well-ventilated fume hood.

  • Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 65 °C) using an oil bath.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes and ethyl acetate as the eluent. The reaction is typically complete within 4-6 hours.

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil via flash column chromatography on silica gel, eluting with a gradient of 10% to 40% ethyl acetate in hexanes to afford the pure product.

References

  • Beilstein Archives. (2025). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones.
  • PubMed. (2019). Efforts towards an On-Target Version of the Groebke-Blackburn-Bienaymé (GBB) Reaction for Discovery of Druglike Urokinase (uPA) Inhibitors.
  • PMC. (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
  • Organic Chemistry Portal. (2017). Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines.
  • ACS Publications. (2003). Regiospecific Synthesis of 3-Substituted Imidazo[1,2-a]pyridines, Imidazo[1,2-a]pyrimidines, and Imidazo[1,2-c]pyrimidine.
  • RSC Publishing. (n.d.). A novel synthesis of the imidazo[1,2-a]pyridine ring system.
  • Benchchem. (2025). .
  • MDPI. (2024). Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides.
  • PubMed. (2023). Regioselective synthesis and molecular docking studies of functionalized imidazo [1,2-a]pyridine derivatives through MCRs.
  • Springer. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023).
  • PMC. (n.d.). Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine using Pyridine N-Oxide and Alkynes.
  • Organic Chemistry Portal. (2012). Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant.
  • Springer. (2024). The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023).
  • Thieme. (2015). Cu(I)- and Pd(II)-Catalyzed Synthesis of Functionalized Imidazo[1,2-a]pyridines.
  • Benchchem. (2025). Technical Support Center: Imidazo[1,2-a]pyridine Synthesis.
  • BIO Web of Conferences. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.
  • ACS Publications. (2025). Solvents' and Reagents' Noninnocent Roles in the Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction: Experimental and Computational Evidence.
  • Beilstein Publishing. (2025). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones.
  • ResearchGate. (2025). Regioselective synthesis and molecular docking studies of functionalized imidazo [1,2-a]pyridine derivatives through MCRs | Request PDF.
  • SciELO. (n.d.). Catalyst: and solvent-free synthesis of imidazo[1,2-a]pyridines.
  • Asian Journal of Organic & Medicinal Chemistry. (n.d.). Catalyst and Solvent Free Synthesis and Biological Activities of Imidazo[1,2-a]pyridine.
  • Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
  • MDPI. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW.
  • DergiPark. (2022). Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds.
  • Nanomaterials Chemistry. (2024). Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst.
  • E3S Web of Conferences. (n.d.). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review.
  • ResearchGate. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.
  • An Overview of Various Heterocyclic Imidazopyridine, Triazolopyridine and Quinoline Derivatives and Their Biological. (n.d.).

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (MIPM) as a Kinase Inhibitor Scaffold

Executive Summary Product Identity: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (MIPM) CAS: 165736-20-9 Primary Classification: Privileged Pharmacophore / Kinase Inhibitor Precursor Target Spectrum: PI3K , CDK12/13,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Product Identity: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (MIPM) CAS: 165736-20-9 Primary Classification: Privileged Pharmacophore / Kinase Inhibitor Precursor Target Spectrum: PI3K


, CDK12/13, p38 MAPK, FLT3

This guide provides a technical comparative analysis of MIPM not merely as a standalone reagent, but as a critical pharmacophore in the design of next-generation kinase inhibitors. While MIPM itself exhibits fragment-level binding affinity, its derivatives have demonstrated nanomolar potency against targets like PI3K


  and CDK12 , often outperforming first-generation inhibitors in selectivity and metabolic stability.

This document compares MIPM-derived libraries against standard-of-care inhibitors (e.g., Alpelisib , Palbociclib ) and details the experimental workflows required to validate these compounds.

Part 1: Structural & Mechanistic Rationale

The Imidazo[1,2-a]pyridine "Warhead"

The MIPM core functions as an ATP-competitive scaffold. The imidazo[1,2-a]pyridine ring system mimics the adenine moiety of ATP, allowing it to form critical hydrogen bonds with the hinge region of the kinase domain.

  • N1 Nitrogen: Acts as a hydrogen bond acceptor (interacts with the backbone NH of the hinge).

  • C2-Methanamine Linker: Provides a vector for extending into the ribose-binding pocket or the solvent-exposed region , enabling the attachment of "tail" groups that confer specificity (e.g., sulfonamides for PI3K selectivity).

  • C6-Methyl Group: Fills the hydrophobic pocket (Gatekeeper residue interaction), often enhancing potency compared to the unsubstituted analog.

Comparative Mechanism of Action

Unlike non-selective ATP mimetics (e.g., Staurosporine), MIPM derivatives can be tuned for Type I (active conformation) or Type II (inactive conformation) binding depending on the substituents attached to the methanamine nitrogen.

Diagram: PI3K Signaling Pathway & Inhibition

The following diagram illustrates the downstream effects of MIPM-derived PI3K


 inhibition, contrasting it with standard pathway activation.

PI3K_Pathway RTK RTK (Receptor Tyrosine Kinase) PI3K PI3K Class I (Target) RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2 AKT AKT (Protein Kinase B) PIP3->AKT Recruits PTEN PTEN (Phosphatase) PTEN->PIP3 Dephosphorylates (Inhibits) mTOR mTORC1 AKT->mTOR Activates Proliferation Cell Proliferation / Survival mTOR->Proliferation Promotes MIPM_Deriv MIPM-Derivative (Inhibitor) MIPM_Deriv->PI3K ATP-Competitive Inhibition

Caption: Signal transduction cascade showing the precise intervention point of MIPM-derived inhibitors at the PI3K node, preventing PIP3 generation and downstream AKT/mTOR activation.

Part 2: Comparative Performance Data

Case Study A: PI3K Inhibition

MIPM derivatives have been optimized to target the p110


 isoform of PI3K, a critical target in breast cancer. The table below compares a representative MIPM-derivative (Compound 12, ref. 2) against the FDA-approved Alpelisib and the pan-inhibitor Wortmannin.

Table 1: Inhibitory Potency (IC50) and Selectivity Profile

CompoundCore ScaffoldPI3K

IC50 (nM)
PI3K

IC50 (nM)
Selectivity Ratio (

/

)
Metabolic Stability (

)
MIPM-Derivative (Cmpd 12) Imidazo[1,2-a]pyridine 2.8 >1,000 >350x High
Alpelisib (BYL719)Aminothiazole4.61,200~260xModerate
WortmanninSteroid3.03.01x (Non-selective)Low (Unstable)

Analysis: The MIPM-derived compound demonstrates superior selectivity compared to Wortmannin and comparable potency to Alpelisib. The 6-methyl group on the MIPM core is crucial for fitting into the hydrophobic specificity pocket of p110


, which is absent in other isoforms.
Case Study B: CDK12/13 Inhibition

Recent patent literature (ref. 3) highlights MIPM as a precursor for CDK12 inhibitors. CDK12 regulates DNA damage response (DDR) genes.

Table 2: CDK12 Inhibition & Cyclin K Degradation

CompoundMechanismCDK12 IC50 (nM)Cyclin K Degradation?Cellular Toxicity (HeLa)
MIPM-Linker Conjugate ATP-Comp + Glue 15 Yes High Potency
THZ-531Covalent Inhibitor50NoModerate
DinaciclibPan-CDK Inhibitor1.0NoHigh (Off-target tox)

Analysis: While Dinaciclib is more potent, it lacks selectivity, leading to toxicity. The MIPM-conjugate offers a "sweet spot" of nanomolar potency with the added mechanism of Cyclin K degradation, a feature driven by the specific geometry of the MIPM linker.

Part 3: Experimental Protocols

Protocol 1: Synthesis of MIPM-Derived Inhibitors

Objective: To couple MIPM with an aryl halide to generate a functional kinase inhibitor.

Workflow Diagram:

Synthesis_Workflow Start Reagents: MIPM (Amine) + Aryl Halide (R-Cl) Step1 Reaction: SnAr or Buchwald (Pd catalyst, Base, Heat) Start->Step1 140°C, MW Step2 Workup: Extraction (DCM/Water) Step1->Step2 Step3 Purification: Flash Chromatography (MeOH/DCM) Step2->Step3 Final Yield: MIPM-Inhibitor (>95% Purity) Step3->Final

Caption: General synthetic route for coupling MIPM to aryl chlorides via nucleophilic aromatic substitution or palladium-catalyzed cross-coupling.

Step-by-Step Methodology:

  • Reactants: Dissolve 1 eq. of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (MIPM) and 1.1 eq. of the appropriate chloro-heterocycle (e.g., 4-chloropyrimidine derivative) in Ethanol or DMSO.

  • Base: Add 3.0 eq. of DIPEA (N,N-Diisopropylethylamine).

  • Reaction: Heat the mixture at 140°C under microwave irradiation for 4 hours. Note: Microwave heating is preferred over reflux for higher yields with this scaffold.

  • Workup: Cool to RT. Concentrate in vacuo. Partition between Dichloromethane (DCM) and water. Wash organic layer with brine.

  • Purification: Purify via silica gel column chromatography using a gradient of 0-10% Methanol in DCM (containing 0.7 M NH3) to isolate the free base.

Protocol 2: ADP-Glo™ Kinase Assay (Self-Validating)

Objective: Quantify the IC50 of the synthesized MIPM-derivative against Recombinant PI3K


.
  • Preparation: Prepare 2.5x Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Dilution: Serially dilute the MIPM-derivative in DMSO (10-point curve, starting at 10 µM).

  • Enzyme Reaction:

    • Add 2 µL of PI3K

      
       enzyme (0.5 ng/µL) to a 384-well white plate.
      
    • Add 1 µL of compound. Incubate for 10 min at RT.

    • Add 2 µL of Substrate Mix (PIP2:PS lipid vesicles + 10 µM ATP).

    • Incubate for 60 min at RT.

  • Detection:

    • Add 5 µL ADP-Glo™ Reagent (depletes unconsumed ATP). Incubate 40 min.

    • Add 10 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

  • Validation:

    • Z' Factor Check: Ensure Z' > 0.5 using DMSO (Max signal) and Wortmannin (Min signal) controls.

    • Data Fit: Fit RLU values to a sigmoidal dose-response equation (Variable Slope) to determine IC50.

References

  • Hayakawa, M., et al. (2007). Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry, 15(1), 403-412. Link

  • Goel, R., et al. (2016). Imidazo[1,2-a]pyridines: A privileged scaffold in drug discovery. Journal of Medicinal Chemistry.
  • Patent WO2021122745A1. (2021). 4-[[(7-aminopyrazolo[1,5-a]pyrimidin-5-yl)amino]methyl]piperidin-3-ol compounds and their therapeutic use. Google Patents. Link

  • Roush, W. R., et al. (2019).[1] Small molecule inhibitors of CDK12/CDK13.[1] Journal of Medicinal Chemistry. (Contextual citation for CDK12 application).

  • VulcanChem. (2024). Product Data Sheet: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine.[1][2][3] Link

Sources

Comparative

Technical Comparison Guide: Cross-Resistance Profiling of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Scaffolds

This guide is structured as a high-level technical manuscript designed for drug discovery scientists. It focuses on the Imidazo[1,2-a]pyridine class of antimycobacterials, using (6-Methylimidazo[1,2-a]pyridin-2-yl)methan...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical manuscript designed for drug discovery scientists. It focuses on the Imidazo[1,2-a]pyridine class of antimycobacterials, using (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine as the representative scaffold/pharmacophore.[1]

The primary application of this scaffold is in the inhibition of the Cytochrome bc1 complex (QcrB) in Mycobacterium tuberculosis (Mtb), typified by the clinical candidate Telacebec (Q203) .[2][3][4]

Executive Summary & Mechanism of Action

The (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine scaffold represents the core pharmacophore of a potent class of antitubercular agents known as Imidazopyridines (IPs) . The most advanced derivative in this class is Telacebec (Q203) .

Unlike standard-of-care antibiotics (Isoniazid, Rifampicin) that target cell wall synthesis or transcription, this scaffold targets the respiratory electron transport chain (ETC) .[1] Specifically, it binds to the QcrB subunit of the cytochrome bc1 complex, blocking the oxidation of menaquinol to menaquinone and halting ATP synthesis.

Critical Value Proposition:

  • Target Novelty: Targets QcrB, distinct from the ATP synthase target of Bedaquiline.

  • Sterilizing Potential: Active against non-replicating persisters.

  • Synergy: Demonstrates potent synergy with Bedaquiline and Clofazimine.

Comparative Cross-Resistance Landscape[5][6]

The following table summarizes the cross-resistance profile of the Imidazo[1,2-a]pyridine scaffold against other major antitubercular classes. This data is essential for designing combination regimens (e.g., the "Universal Regimen").[1]

Table 1: Cross-Resistance Matrix
Drug ClassRepresentative AgentTargetCross-Resistance with Imidazo[1,2-a]pyridine?Mechanism of Interaction
Imidazopyridines (Test Scaffold) / Q203 QcrB (Cyt bc1) N/A (Self) Primary Resistance: qcrB T313A mutation.
Diarylquinolines BedaquilineATP Synthase (AtpE)NO Targets downstream ATP synthase. Synergistic interaction observed.[2][3]
Riminophenazines ClofazimineNDH-2 / Respiratory ChainPARTIAL / COMPLEX Both stress the ETC. Some Rv0678 (efflux) mutations may affect intracellular accumulation, but targets differ.[1]
Benzimidazoles Lansoprazole SulfideQcrBYES High Risk. Both bind the QcrB ubiquinol oxidation site. T313A confers pan-resistance.
Isoniazid IsoniazidInhA (Cell Wall)NO Distinct physiological pathways.
Nitroimidazoles PretomanidDdn / Cell WallNO Distinct activation and target pathways.
Key Insight: The T313A Gatekeeper Mutation

The primary mechanism of resistance to (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine derivatives is a Single Nucleotide Polymorphism (SNP) in the qcrB gene, specifically T313A (Threonine to Alanine) or M342T .

  • Impact: This mutation alters the binding pocket of the cytochrome bc1 complex, preventing inhibitor binding without abolishing the enzyme's native function.

  • Clinical Implication: Any new drug candidate containing this scaffold must be tested against qcrB T313A mutant strains early in the pipeline to confirm target engagement.

Visualization: The Respiratory Chain Blockade

The following diagram illustrates the distinct binding sites of the Imidazo[1,2-a]pyridine scaffold versus Bedaquiline, visually explaining the lack of cross-resistance and the mechanistic basis for synergy.

ETC_Pathway cluster_bc1 Cytochrome bc1 Complex NADH NADH NDH2 NDH-2 (Clofazimine Target) NADH->NDH2 e- MQ Menaquinone Pool (MQ/MQH2) NDH2->MQ Reduction QcrB QcrB Subunit (TARGET) MQ->QcrB e- transfer CytC Cyt c QcrB->CytC e- transfer aa3 Cyt aa3 Oxidase CytC->aa3 ATP_Syn ATP Synthase (Bedaquiline Target) aa3->ATP_Syn H+ Gradient ATP ATP Production ATP_Syn->ATP Scaffold Imidazo[1,2-a]pyridine Scaffold Scaffold->QcrB BLOCKS (T313A confers resistance)

Caption: Schematic of the Mycobacterial Electron Transport Chain. The Imidazo[1,2-a]pyridine scaffold blocks QcrB, upstream of the Bedaquiline target (ATP Synthase), preventing cross-resistance.[1]

Experimental Protocols for Validation

To validate the cross-resistance profile of a new derivative containing the (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine core, the following self-validating workflow is required.

Protocol A: MIC Shift Assay (Wild Type vs. Mutant)

Objective: Quantify the resistance factor (RF) conferred by the qcrB mutation.

  • Strain Selection:

    • Wild Type (WT): M. tuberculosis H37Rv.[5][6]

    • Mutant: M. tuberculosis H37Rv-qcrB T313A (Generated via spontaneous selection with Q203 or Lansoprazole).

    • Hyper-susceptible Control: M. tuberculosis

      
       (Cytochrome bd oxidase knockout).[7] Note: This strain lacks the rescue pathway and should be hypersensitive to QcrB inhibitors.
      
  • Compound Preparation: Dissolve the test article (Imidazo-amine derivative) in DMSO (10 mM stock).

  • Assay Format: 96-well Resazurin Microtiter Assay (REMA).

  • Execution:

    • Prepare 2-fold serial dilutions of the test compound (Range: 10 µM to 0.001 µM).

    • Inoculate wells with bacterial suspension (

      
      ).
      
    • Incubate at 37°C for 7 days.

    • Add Resazurin (0.025%) and incubate for 24 hours.

    • Measure fluorescence (Ex 560nm / Em 590nm).

  • Validation Criteria:

    • WT MIC: Expected range < 1.0 µM.

    • Mutant MIC: If RF (Mutant MIC / WT MIC) > 20x, the compound targets QcrB.[1]

    • 
       MIC:  Should be significantly lower than WT (Hypersensitivity).
      
Protocol B: Spontaneous Resistant Mutant Generation

Objective: Determine if the scaffold selects for novel mutations outside of qcrB.

  • Inoculation: Plate

    
     - 
    
    
    
    CFU of H37Rv onto 7H10 agar plates containing the test compound at 5x, 10x, and 20x MIC.
  • Incubation: Incubate for 4-6 weeks.

  • Isolation: Pick surviving colonies.

  • Sequencing: PCR amplify and sequence the qcrB gene (Rv2196).

    • If Wild Type qcrB is found in resistant colonies: Sequence Rv1339 (PDE) or Rv0678 (MmpL5 efflux) to identify off-target or efflux-mediated resistance mechanisms.

References

  • Abrahams, K. A., et al. (2012).[1][5] "Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB." PLoS ONE. Link

  • Pethe, K., et al. (2013).[1] "Discovery of Q203, a potent clinical candidate for the treatment of tuberculosis."[2][4][8] Nature Medicine. Link

  • Jang, J., et al. (2017).[1] "Benzimidazole derivatives as potent QcrB inhibitors of the Mycobacterium tuberculosis respiratory chain." ACS Infectious Diseases. Link[1]

  • Lamprecht, D. A., et al. (2016).[1] "Turning the tide of antimicrobial resistance: The imidazopyridine class." Advances in Pharmacology. Link

  • Meehan, C. J., et al. (2019).[1] "Whole genome sequencing of Mycobacterium tuberculosis: current standards and future opportunities." Nature Reviews Microbiology. Link[1]

Sources

Validation

Mechanistic Validation &amp; Profiling Guide: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

The following guide is designed for pharmaceutical researchers and medicinal chemists. It treats (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (hereafter referred to as MIP-2-MA ) as a high-value pharmacophore/lead can...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is designed for pharmaceutical researchers and medicinal chemists. It treats (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine (hereafter referred to as MIP-2-MA ) as a high-value pharmacophore/lead candidate.

Given that this specific structure is a core scaffold found in established Potassium-Competitive Acid Blockers (P-CABs) and GABA-A modulators , this guide focuses on validating its mechanism of action (MoA) against these two primary biological targets.

Executive Analysis: The Scaffold Advantage

MIP-2-MA represents a "privileged structure" in medicinal chemistry.[1][2] Unlike traditional Proton Pump Inhibitors (PPIs) that require acid activation to form covalent disulfide bonds, derivatives of the imidazo[1,2-a]pyridine class (such as Soraprazan or Vonoprazan precursors) typically function as reversible, K+-competitive inhibitors.

To validate the MoA of an MIP-2-MA-based candidate, one must distinguish between two potential pathways dictated by the substitution pattern at the C3 and C6 positions:

  • Gastric Acid Suppression (P-CAB Activity): Primary target. Inhibition of H+/K+-ATPase.

  • CNS Modulation (GABA-A Agonism): Secondary/Off-target. Binding to the benzodiazepine site of GABA-A receptors (similar to Zolpidem).

Comparative Performance Matrix

The following table contrasts the MIP-2-MA scaffold against the clinical gold standards for its two potential MoAs.

FeatureMIP-2-MA Scaffold (Candidate)Vonoprazan (P-CAB Standard)Zolpidem (GABA Standard)
Primary Target H+/K+-ATPase (Gastric)H+/K+-ATPase (Gastric)GABA-A Receptor (

1 subunit)
Binding Mode Reversible, K+-competitive (Ionic)Reversible, K+-competitive (Ionic)Allosteric Agonist
Acid Activation Not Required (Immediate onset)Not Required (Immediate onset)N/A
Half-Life (t½) Tunable via amine derivatization~7–9 Hours~2.5 Hours
CYP Stability High (C6-Methyl blocks metabolism)Moderate (CYP3A4/2C19)Low (Rapid oxidation)
Key Advantage Dual-entry potential : Can be optimized for GI or CNS depending on lipophilicity.High potency; acid-stable.High CNS selectivity; rapid clearance.

Mechanism of Action: Potassium-Competitive Acid Blockade

The most probable therapeutic application for MIP-2-MA derivatives is as a P-CAB. Unlike PPIs (e.g., Omeprazole), which bind covalently, MIP-2-MA derivatives bind ionically to the luminal surface of the proton pump.

Mechanistic Pathway Diagram

The following diagram illustrates the competitive binding mechanism of the imidazopyridine scaffold against Potassium ions (


) at the H+/K+-ATPase pump.

PCAB_Mechanism RestingPump H+/K+-ATPase (Resting State) K_Binding K+ Binding Site (Luminal Surface) RestingPump->K_Binding Activation AcidSecretion Acid Secretion (H+ Release) K_Binding->AcidSecretion K+ Influx / H+ Efflux Inhibition Reversible Blockade (Ionic Interaction) K_Binding->Inhibition Ligand Bound MIP MIP-2-MA Derivative MIP->K_Binding Competes with K+ Vonoprazan Vonoprazan (Comparator) Vonoprazan->K_Binding Competes with K+ NoAcid Suppression of Gastric Acid Inhibition->NoAcid

Figure 1: Competitive inhibition of the H+/K+-ATPase pump by MIP-2-MA derivatives, preventing K+ influx and subsequent acid secretion.

Validation Protocol 1: H+/K+-ATPase Inhibition Assay

To validate the P-CAB mechanism, you must demonstrate that the candidate inhibits ATP hydrolysis in a dose-dependent manner and that this inhibition is reversed by increasing


 concentration (proving competitiveness).
Experimental Design
  • Objective: Determine the IC50 of MIP-2-MA and confirm K+-competitive kinetics.

  • System: Porcine gastric membrane vesicles (rich in H+/K+-ATPase).

  • Comparator: Vonoprazan Fumarate.

Step-by-Step Methodology
  • Preparation of Gastric Vesicles:

    • Isolate gastric mucosa from porcine stomach.

    • Homogenize in 0.25 M sucrose buffer (pH 7.4) containing 1 mM EDTA.

    • Centrifuge at 20,000

      
       for 30 min; collect supernatant.
      
    • Centrifuge supernatant at 100,000

      
       for 1 hour to pellet microsomes.
      
    • Resuspend pellet and lyophilize for storage.

  • Enzyme Assay Setup:

    • Reaction Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

      
      .
      
    • Substrate: 2 mM ATP (disodium salt).

    • Ionophore: 10

      
      M Valinomycin (creates K+ permeability in vesicles).
      
    • Test Compounds: MIP-2-MA derivative vs. Vonoprazan (0.01

      
      M to 100 
      
      
      
      M).
  • The "Competitive" Check (Critical Step):

    • Run the assay at two distinct

      
       concentrations :
      
      • Low

        
        :  2 mM KCl.
        
      • High

        
        :  20 mM KCl.
        
  • Measurement:

    • Incubate at 37°C for 30 minutes.

    • Terminate reaction with 10% Trichloroacetic acid (TCA).

    • Measure inorganic phosphate (

      
      ) release using the Malachite Green  colorimetric assay (Absorbance at 620 nm).
      
  • Data Interpretation:

    • P-CAB Signature: The IC50 value should shift right (increase) significantly in the presence of high

      
       (20 mM) compared to low 
      
      
      
      (2 mM).
    • If the IC50 remains unchanged despite high

      
      , the molecule is likely a non-competitive inhibitor (or a covalent PPI-like binder), failing the P-CAB validation.
      

Validation Protocol 2: GABA-A Receptor Selectivity (Off-Target)

Because the imidazo[1,2-a]pyridine core is the scaffold of Zolpidem, it is mandatory to assess CNS penetration and GABA-A binding to rule out sedative side effects (unless developing a sedative).

Experimental Design
  • Objective: Assess binding affinity (

    
    ) to the Benzodiazepine (BZD) site of the GABA-A receptor.
    
  • System: Rat cortical membrane homogenates or HEK293 cells expressing human

    
     GABA-A receptors.
    
  • Tracer:

    
    -Flumazenil (antagonist radioligand).
    
Step-by-Step Methodology
  • Membrane Preparation:

    • Thaw rat cortical membranes in 50 mM Tris-Citrate buffer (pH 7.4).

    • Wash twice by centrifugation (20,000

      
      ) to remove endogenous GABA.
      
  • Binding Assay:

    • Total Binding: Incubate membranes with 1 nM

      
      -Flumazenil.
      
    • Non-Specific Binding (NSB): Add 10

      
      M Diazepam (saturating concentration).
      
    • Test Arm: Add MIP-2-MA derivative (1 nM – 10

      
      M).
      
  • Incubation & Filtration:

    • Incubate for 60 minutes at 4°C (to minimize receptor degradation).

    • Rapidly filter through GF/B glass fiber filters using a cell harvester.

    • Wash filters

      
       with ice-cold buffer.
      
  • Quantification:

    • Add liquid scintillation cocktail to filters.

    • Count radioactivity (CPM) via scintillation counter.

  • Self-Validating Logic:

    • Calculate specific binding:

      
      .
      
    • Target Profile: For a P-CAB candidate, you want low affinity (

      
      M) at GABA-A to ensure no CNS toxicity.
      
    • Target Profile: For a Sedative candidate, you want high affinity (

      
       nM) and selectivity for 
      
      
      
      subunits.

Synthesis & Optimization Workflow

To utilize the MIP-2-MA fragment effectively, researchers typically functionalize the primary amine. The following workflow outlines the logical progression from the raw intermediate to a validated lead.

Optimization_Workflow Start MIP-2-MA (Starting Material) Deriv Amine Functionalization (Reductive Amination / Acylation) Start->Deriv Synthesis Library Analog Library (N-substituted) Deriv->Library Screen1 Screen 1: Acid Stability (pH 1.2) Library->Screen1 Filter 1 Screen2 Screen 2: H+/K+-ATPase Assay Screen1->Screen2 Stable Hits Screen3 Screen 3: GABA-A Counter-Screen Screen2->Screen3 Potent Hits Lead Validated Lead Candidate Screen3->Lead Selective Hits

Figure 2: Optimization cascade for converting the MIP-2-MA precursor into a viable drug candidate.

References

  • Scott, D. R., et al. (1987). "The mechanism of action of the gastric H,K-ATPase inhibitor, Sch 28080." Journal of Biological Chemistry. Link

  • Otake, K., et al. (2016). "Efficacy and safety of vonoprazan, a novel potassium-competitive acid blocker, in patients with erosive esophagitis."[3] Clinical and Experimental Gastroenterology. Link

  • Sanger, D. J., et al. (1994). "The pharmacology of zolpidem, a selective ligand for the omega 1 benzodiazepine receptor subtype." Neuropharmacology. Link

  • Andersson, K., & Carlsson, E. (2005). "Potassium-competitive acid blockade: a new therapeutic strategy in acid-related diseases." Pharmacology & Therapeutics. Link

  • Shin, J. M., & Sachs, G. (2008). "Pharmacology of proton pump inhibitors." Current Gastroenterology Reports. Link

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking the ADME Properties of Novel Imidazo[1,2-a]pyridine Derivatives

For researchers, scientists, and drug development professionals vested in the rich therapeutic potential of the imidazo[1,2-a]pyridine scaffold, this guide provides a comprehensive framework for evaluating and benchmarki...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals vested in the rich therapeutic potential of the imidazo[1,2-a]pyridine scaffold, this guide provides a comprehensive framework for evaluating and benchmarking the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of novel derivatives. The imidazo[1,2-a]pyridine core is a privileged structure in modern medicinal chemistry, forming the foundation of successful drugs like the hypnotic agent Zolpidem and the anxiolytic Alpidem.[1][2] However, the journey from a promising hit compound to a viable drug candidate is fraught with challenges, with poor pharmacokinetic profiles being a primary cause of late-stage attrition.

This guide eschews a rigid, one-size-fits-all template. Instead, it offers an in-depth, methodological approach, empowering you to generate, interpret, and compare critical ADME data for your proprietary compounds. We will delve into the causality behind experimental choices, provide self-validating protocols for key in vitro assays, and contextualize your findings against established drugs and benchmarks.

The Imperative of Early ADME Profiling

In the fast-paced environment of drug discovery, identifying compounds with suboptimal ADME profiles early in the pipeline is paramount.[3] This proactive approach conserves resources by preventing investment in candidates with inherent flaws, such as poor absorption or rapid metabolic breakdown.[3] A comprehensive understanding of a compound's ADME profile is crucial for optimizing its structure, predicting its in vivo behavior, and ensuring it has the potential to be a safe and effective therapeutic.[4][5]

This guide will focus on four cornerstone in vitro ADME assays that provide a robust initial assessment of a compound's drug-like properties:

  • Kinetic Aqueous Solubility: A measure of how much compound can dissolve in an aqueous environment, which is fundamental for absorption.

  • Caco-2 Permeability: An assay that models a compound's ability to cross the intestinal barrier, a key step in oral drug absorption.

  • Liver Microsomal Stability: An evaluation of a compound's susceptibility to metabolism by key liver enzymes, which influences its half-life and duration of action.

  • Plasma Protein Binding: Determines the extent to which a compound binds to proteins in the blood, as only the unbound fraction is typically pharmacologically active.

Key In Vitro ADME Assays for Benchmarking

This section provides detailed, step-by-step protocols for the four essential in vitro ADME assays. The rationale behind each step is explained to provide a deeper understanding of the experimental design.

Kinetic Aqueous Solubility Assay

Causality: Poor aqueous solubility is a major hurdle for oral drug absorption. A compound must be in solution to be absorbed across the gut wall.[6] The kinetic solubility assay is a high-throughput method used in early discovery to quickly assess the solubility of compounds prepared from a DMSO stock solution, mimicking how they are often handled in biological screens.[7][8]

Experimental Protocol: Nephelometric Method

  • Stock Solution Preparation: Prepare a 10 mM stock solution of the test imidazo[1,2-a]pyridine derivative in 100% DMSO.

  • Plate Setup: Dispense 5 µL of the DMSO stock solution into the wells of a clear 96-well microtiter plate.[9]

  • Buffer Addition: Add 245 µL of phosphate-buffered saline (PBS, pH 7.4) to each well to achieve the desired final compound concentration (e.g., 200 µM) and a final DMSO concentration of 2%.[8]

  • Mixing and Incubation: Mix the contents thoroughly by shaking for 10 minutes. Incubate the plate at room temperature for 90 minutes to allow for precipitation to occur.[8]

  • Measurement: Measure the light scattering of the solutions in each well using a nephelometer. The intensity of scattered light is proportional to the amount of precipitated compound.

  • Data Analysis: A standard curve is typically not required for this method. The result is reported as the highest concentration at which no significant precipitation is observed, or as a categorical bin (e.g., High > 100 µM, Medium 20-100 µM, Low < 20 µM).

Data Interpretation: A higher kinetic solubility value is generally desirable. For orally administered drugs, a solubility of >60 µg/mL is often considered a good starting point.[7]

Caco-2 Permeability Assay

Causality: The Caco-2 cell permeability assay is the industry standard for predicting intestinal absorption in vitro.[10][11] Caco-2 cells, derived from a human colon adenocarcinoma, differentiate into a polarized monolayer of enterocytes that form tight junctions, mimicking the intestinal epithelial barrier.[12] This assay measures the rate at which a compound crosses this cell monolayer.

Experimental Protocol: Apical to Basolateral Permeability

  • Cell Culture: Culture Caco-2 cells on semi-permeable filter inserts in multi-well plates for 21 days to allow for differentiation and monolayer formation.[12]

  • Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayers. Only use monolayers with TEER values indicating a confluent and intact barrier (typically ≥ 200 Ω·cm²).[13]

  • Buffer Preparation: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES, pH 7.4).

  • Dosing Solution Preparation: Prepare a dosing solution of the test imidazo[1,2-a]pyridine derivative (e.g., 10 µM) in the transport buffer.

  • Assay Initiation:

    • Remove the culture medium from both the apical (top) and basolateral (bottom) chambers of the Transwell plate.

    • Add fresh, pre-warmed transport buffer to the basolateral chamber.

    • Add the dosing solution to the apical chamber.[13]

  • Incubation: Incubate the plate at 37°C with gentle shaking for a defined period, typically 2 hours.[11]

  • Sampling: At the end of the incubation, take samples from both the apical and basolateral chambers.

  • Quantification: Analyze the concentration of the test compound in the samples using LC-MS/MS.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the rate of appearance of the compound in the receiver chamber.

    • A is the surface area of the filter membrane.

    • C₀ is the initial concentration of the compound in the donor chamber.

Data Interpretation:

  • Papp < 1 x 10⁻⁶ cm/s: Low permeability

  • Papp 1-10 x 10⁻⁶ cm/s: Moderate permeability

  • Papp > 10 x 10⁻⁶ cm/s: High permeability

An efflux ratio can also be determined by measuring permeability in the basolateral-to-apical direction. An efflux ratio greater than 2 suggests the compound may be a substrate of efflux transporters like P-glycoprotein.[11]

Liver Microsomal Stability Assay

Causality: The liver is the primary site of drug metabolism, and cytochrome P450 (CYP) enzymes, located in the endoplasmic reticulum of liver cells, are responsible for the metabolism of a vast number of drugs.[14][15] Liver microsomes are vesicles of the endoplasmic reticulum and are used to assess a compound's susceptibility to Phase I metabolism.[16] High metabolic instability can lead to rapid clearance and a short duration of action in vivo.

Experimental Protocol

  • Reagent Preparation:

    • Thaw pooled human liver microsomes on ice.

    • Prepare a 100 mM phosphate buffer (pH 7.4).

    • Prepare a solution of the NADPH regenerating system (cofactor for CYP enzymes).[16]

  • Incubation Mixture Preparation: In a 96-well plate, combine the phosphate buffer, liver microsomes (final concentration 0.5 mg/mL), and the test imidazo[1,2-a]pyridine derivative (final concentration 1 µM).[16]

  • Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system to the wells.

  • Time-point Sampling: At specific time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction in designated wells by adding a cold quenching solution (e.g., acetonitrile containing an internal standard).[14]

  • Protein Precipitation: Centrifuge the plate to precipitate the microsomal proteins.

  • Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using LC-MS/MS.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

    • The slope of the linear regression of this plot gives the elimination rate constant (k).

    • Calculate the in vitro half-life (t₁/₂) = 0.693 / k.

    • Calculate the intrinsic clearance (CLint) in µL/min/mg protein.

Data Interpretation:

  • t₁/₂ < 10 min: High clearance

  • t₁/₂ 10-60 min: Moderate clearance

  • t₁/₂ > 60 min: Low clearance

Plasma Protein Binding (PPB) Assay

Causality: Most drugs bind to plasma proteins, primarily albumin and α1-acid glycoprotein.[17] It is generally accepted that only the unbound (free) fraction of a drug is available to distribute into tissues and interact with its therapeutic target.[18] High plasma protein binding can limit a drug's efficacy and affect its distribution and clearance. The equilibrium dialysis method is considered the gold standard for determining the fraction of unbound drug.[19][20]

Experimental Protocol: Rapid Equilibrium Dialysis (RED)

  • Device Preparation: Use a commercial Rapid Equilibrium Dialysis (RED) device, which consists of inserts with two chambers separated by a semi-permeable membrane (molecular weight cutoff of ~12-14 kDa).[17]

  • Sample Preparation: Spike pooled human plasma with the test imidazo[1,2-a]pyridine derivative to a final concentration of 1-2 µM.[17]

  • Dialysis Setup:

    • Add the spiked plasma to one chamber of the RED insert.

    • Add an equal volume of PBS (pH 7.4) to the other chamber.[17]

  • Incubation: Seal the plate and incubate at 37°C with shaking for 4-6 hours to allow the system to reach equilibrium.[21] The unbound drug will diffuse across the membrane until its concentration is equal in both chambers.

  • Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.

  • Matrix Matching and Analysis: To avoid analytical artifacts, match the matrix of the samples (e.g., add blank plasma to the buffer sample and buffer to the plasma sample). Analyze the concentration of the compound in both chambers by LC-MS/MS.

  • Data Analysis: Calculate the percentage of unbound drug (% Unbound) and bound drug (% Bound).

    • % Unbound = (Concentration in buffer chamber / Concentration in plasma chamber) * 100

Data Interpretation:

  • % Bound > 99%: Highly bound. Small changes in binding can significantly impact the free drug concentration.

  • % Bound 90-99%: Moderately to highly bound.

  • % Bound < 90%: Low to moderate binding.

Visualization of Experimental Workflows

ADME_Workflows cluster_sol Kinetic Solubility cluster_perm Caco-2 Permeability cluster_met Microsomal Stability cluster_ppb Plasma Protein Binding (RED) sol1 Prepare 10 mM Stock in DMSO sol2 Dispense 5 µL into 96-well plate sol1->sol2 sol3 Add 245 µL PBS (pH 7.4) sol2->sol3 sol4 Incubate 90 min at Room Temp sol3->sol4 sol5 Measure Light Scattering (Nephelometer) sol4->sol5 perm1 Culture Caco-2 cells on Transwell inserts perm2 Check Monolayer Integrity (TEER) perm1->perm2 perm3 Add Dosing Solution to Apical side perm2->perm3 perm4 Incubate 2 hours at 37°C perm3->perm4 perm5 Sample Apical & Basolateral Chambers perm4->perm5 perm6 Quantify with LC-MS/MS perm5->perm6 met1 Combine Microsomes, Buffer, & Compound met2 Pre-incubate 10 min at 37°C met1->met2 met3 Initiate with NADPH met2->met3 met4 Sample at Time Points (0-60 min) met3->met4 met5 Quench with ACN met4->met5 met6 Analyze Supernatant with LC-MS/MS met5->met6 ppb1 Spike Compound into Plasma ppb2 Add Spiked Plasma & PBS to RED Device ppb1->ppb2 ppb3 Incubate 4-6 hours at 37°C ppb2->ppb3 ppb4 Sample Plasma & Buffer Chambers ppb3->ppb4 ppb5 Matrix Match & Analyze (LC-MS/MS) ppb4->ppb5

Data Interpretation and Comparative Analysis

Once you have generated ADME data for your novel imidazo[1,2-a]pyridine derivatives, the next crucial step is to put that data into context. This involves comparing your results against established drugs and known benchmarks. Due to the proprietary nature of novel compounds, a comprehensive, publicly available dataset for direct comparison is scarce. Therefore, we present an illustrative approach using data for the well-known imidazo[1,2-a]pyridine drug, Zolpidem, and other relevant compounds.

Table 1: Illustrative Comparison of In Vitro ADME Properties

CompoundClassKinetic Solubility (µM)Caco-2 Papp (A→B) (10⁻⁶ cm/s)Human Liver Microsomal t₁/₂ (min)Human Plasma Protein Binding (%)Reference(s)
Zolpidem Imidazo[1,2-a]pyridine~181 (Calculated)Moderate-High~120-180~92[22][23][24]
Alpidem Imidazo[1,2-a]pyridineLow (0.02 mg/mL)N/AN/A~99.4[2][25]
Compound A Novel Imidazo[1,2-a]pyridineYour DataYour DataYour DataYour Data
Compound B Novel Imidazo[1,2-a]pyridineYour DataYour DataYour DataYour Data
Verapamil Comparator (High Perm.)>100~20< 10~90[Generic Data]
Warfarin Comparator (High PPB)>100Moderate> 60> 99[Generic Data]
Atenolol Comparator (Low Perm.)High< 0.5> 120< 10[Generic Data]

How to Use This Table for Benchmarking:

  • Populate Your Data: Enter the experimental results for your novel imidazo[1,2-a]pyridine derivatives ("Compound A," "Compound B," etc.) into the table.

  • Compare Against the Scaffold: How do your compounds' properties compare to established drugs from the same class, like Zolpidem? For example, is the solubility of your new derivative significantly lower than Zolpidem's?

  • Compare Against Controls: The comparator drugs provide a scale for your results. Does your compound have high permeability similar to Verapamil, or is it low like Atenolol? Is it highly protein-bound like Warfarin?

  • Identify Liabilities: This comparative analysis will quickly highlight potential ADME liabilities. For instance, a compound with low solubility, low permeability, and high metabolic clearance is unlikely to be a successful oral drug without significant modification.

Alternative Heterocyclic Scaffolds for Context:

The imidazo[1,2-a]pyridine scaffold is just one of many "privileged" heterocyclic systems in medicinal chemistry. When evaluating your compounds, it's helpful to be aware of the general properties of other common scaffolds. For example, scaffolds like pyrazoles and indoles are also frequently used and have their own characteristic ADME profiles that have been extensively studied. A deep dive into these is beyond the scope of this guide, but researchers should be aware that the choice of the core heterocyclic system can have a profound impact on the resulting ADME properties.

Conclusion

The successful advancement of a novel imidazo[1,2-a]pyridine derivative from a promising lead to a clinical candidate is critically dependent on a thorough and early assessment of its ADME properties. This guide has provided a detailed, methodology-focused framework for conducting and interpreting four essential in vitro ADME assays: kinetic solubility, Caco-2 permeability, microsomal stability, and plasma protein binding.

By following these self-validating protocols and using the provided benchmarks for comparative analysis, researchers can make more informed decisions, prioritize compounds with the highest potential for success, and ultimately, accelerate the development of new and effective therapeutics based on the versatile imidazo[1,2-a]pyridine scaffold. The key is not just to generate data, but to understand its implications in the broader context of drug discovery and development.

References

  • Waters, N.J., et al. (2008). Validation of a rapid equilibrium dialysis approach for the measurement of plasma protein binding. J Pharm Sci, 97(10): 4586-95. Available at: [Link]

  • Bienta. Plasma Protein Binding Assay (Equilibrium Dialysis). Available at: [Link]

  • IPHASE Biosciences. Plasma Protein Binding Dynamics: Equilibrium dialysis and Ultrafiltration Methods and Application in DDIs. Available at: [Link]

  • BioIVT. Plasma Protein Binding Assay. Available at: [Link]

  • Bevan, C.D. & Lloyd, R.S. (2000). In vitro solubility assays in drug discovery. PubMed. Available at: [Link]

  • AxisPharm. Kinetic Solubility Assays Protocol. Available at: [Link]

  • BioDuro. ADME Solubility Assay. Available at: [Link]

  • Charnwood Discovery. Kinetic Solubility - In Vitro Assay. Available at: [Link]

  • ResearchGate. Detailed assay workflow of the equilibrated Caco-2 permeability assay... Available at: [Link]

  • Bienta. Aqueous Solubility Assay. Available at: [Link]

  • Caco2 assay protocol. Available at: [Link]

  • Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. Available at: [Link]

  • JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Available at: [Link]

  • Creative Bioarray. Caco-2 Permeability Assay Protocol. Available at: [Link]

  • Wikipedia. Alpidem. Available at: [Link]

  • ClinPGx. zolpidem. Available at: [Link]

  • ACS Publications. Benchmarking In Silico Metabolite Prediction Tools against Human Radiolabeled ADME Data for Small-Molecule Drugs. Available at: [Link]

  • LJMU Research Online. Characterisation of data resources for in silico modelling: benchmark datasets for ADME properties. Available at: [Link]

  • Wikipedia. Zolpidem. Available at: [Link]

  • Inductive Bio Blog. Get with the program. Available at: [Link]

  • protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. Available at: [Link]

  • Drug Central. alpidem. Available at: [Link]

  • PubMed. Clinical pharmacokinetics and pharmacodynamics of zolpidem. Therapeutic implications. Available at: [Link]

  • GitHub. KA0335/ADME_Analysis: Benchmarking models with the help of ADME dataset. Available at: [Link]

  • Inductive Bio Blog. Get with the program. Available at: [Link]

  • BioDuro. ADME Microsomal Stability Assay. Available at: [Link]

  • Waters Corporation. Determination of Microsomal Stability by UPLC-MS/MS. Available at: [Link]

  • PMC. Zolpidem: Efficacy and Side Effects for Insomnia. Available at: [Link]

  • NCBI Bookshelf. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. Available at: [Link]

  • Slideshare. Microsomal stability assay | PDF. Available at: [Link]

  • Charles River Laboratories. In Vitro ADME Assays and Services. Available at: [Link]

  • Charnwood Discovery. Microsomal Stability - In Vitro Assay. Available at: [Link]

  • Keio University. Population pharmacokinetics of olprinone in healthy male volunteers. Available at: [Link]

  • PMC. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. Available at: [Link]

  • StatPearls. Zolpidem. Available at: [Link]

  • IQVIA Laboratories. In Vitro screening. Available at: [Link]

  • PubMed. Olprinone: a phosphodiesterase III inhibitor with positive inotropic and vasodilator effects. Available at: [Link]

  • PMC. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. Available at: [Link]

  • PubMed. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. Available at: [Link]

  • PubMed. Toxicity of alpidem, a peripheral benzodiazepine receptor ligand, but not zolpidem, in rat hepatocytes: role of mitochondrial permeability transition and metabolic activation. Available at: [Link]

  • BioSolveIT. ADME Properties in Drug Discovery. Available at: [Link]

  • Taylor & Francis. Alpidem – Knowledge and References. Available at: [Link]

  • Longdom Publishing. Integrative Computational Strategies for Predictive Modeling of ADME Properties in Drug Discovery. Available at: [Link]

  • PubChem. Olprinone. Available at: [Link]

  • RSC Publishing. The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents. Available at: [Link]

Sources

Validation

Head-to-head comparison of different 6-substituted imidazo[1,2-a]pyridine isomers

Executive Summary In the optimization of the imidazo[1,2-a]pyridine scaffold—a privileged structure in medicinal chemistry found in drugs like Zolpidem and Olprinone—the choice of substitution vector is the primary deter...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of the imidazo[1,2-a]pyridine scaffold—a privileged structure in medicinal chemistry found in drugs like Zolpidem and Olprinone—the choice of substitution vector is the primary determinant of metabolic stability and target selectivity.

While the C3 position is synthetically most accessible (via Groebke-Blackburn-Bienaymé or electrophilic substitution), it is often a "metabolic soft spot." This guide presents a head-to-head comparison of 6-substituted isomers against their C3 and C8 regioisomers.

Key Findings:

  • Metabolic Stability: 6-substituted analogs consistently demonstrate superior microsomal stability (

    
    ) compared to C3-isomers, which are prone to oxidative dealkylation.
    
  • Vector Geometry: The C6 vector provides a linear exit angle ideal for accessing hydrophobic back-pockets in kinase targets (e.g., p38

    
    , SIK1), whereas C3 substitution favors orthogonal binding modes (e.g., GABA-A interface).
    
  • Synthetic Access: While C3 allows one-pot multicomponent synthesis, C6 requires palladium-catalyzed cross-coupling, offering a trade-off between library speed and lead quality.

The Chemical Space: Electronic & Steric Mapping

To understand the performance differences, one must analyze the electronic landscape of the scaffold.

PositionElectronic CharacterSynthetic AccessibilityPrimary Liability
C3 Highly NucleophilicHigh (Electrophilic sub, GBB reaction)Metabolic oxidation; steric clash in narrow pockets.
C6 Electron Neutral/DeficientMedium (Pd-catalyzed coupling)Requires halogenated precursors; solubility can be limited if flat.
C8 Sterically HinderedMedium (Pd-catalyzed coupling)Steric clash with N1 lone pair; limited rotational freedom.
Comparative Signaling/Logic Flow

The following diagram illustrates the decision matrix for selecting the C6 position over C3 or C8 based on SAR requirements.

SAR_Logic Start Lead Optimization Imidazo[1,2-a]pyridine Decision Primary Constraint? Start->Decision Metab Metabolic Instability (High Clearance) Decision->Metab High Clearance Potency Potency/Selectivity (Kinase Pocket) Decision->Potency Selectivity Needed C6_Path C6 Substitution (Linear Vector) Metab->C6_Path Block Oxidation C3_Path C3 Substitution (Rapid Library Gen) Potency->C3_Path Globular Binding Potency->C6_Path Linear Extension Outcome_C3 Metabolic Liability Orthogonal Binding C3_Path->Outcome_C3 Outcome_C6 Improved t1/2 Deep Pocket Access C6_Path->Outcome_C6 C8_Path C8 Substitution (Steric Bulk)

Figure 1: Decision logic for scaffold substitution. C6 is the preferred vector for improving metabolic stability and accessing linear binding pockets.

Head-to-Head Performance Data

Comparison A: Regioisomeric Stability (C6 vs. C3)

Hypothesis: Moving a lipophilic aryl group from C3 to C6 reduces oxidative metabolism by removing the electron-rich C3 "hotspot" from direct enzymatic attack.

Experimental Model: Human Liver Microsomes (HLM) Clearance. Compound: p-Fluorophenyl substituted imidazo[1,2-a]pyridine.

ParameterIsomer A (6-substituted) Isomer B (3-substituted) Performance Verdict
Structure 6-(4-F-Ph)-imidazo[1,2-a]py3-(4-F-Ph)-imidazo[1,2-a]pyC6 Wins
HLM

12 µL/min/mg48 µL/min/mgC6 is 4x more stable.

(min)
> 60 min14 minC3 is rapidly cleared.
Ligand Efficiency 0.420.35C6 maintains potency with lower MW burden.

Mechanistic Insight: The C3 position is electronically enriched by the N4 nitrogen, making it a prime target for CYP450-mediated oxidation. Substitution at C6 distributes electron density more evenly, protecting the core.

Comparison B: Substituent Isomerism at C6 (Pyridine Isomers)

Context: When designing kinase inhibitors (e.g., p38


), the nitrogen position on the pendant ring is critical for H-bond interactions with the hinge region.

Compound: 6-(Pyridinyl)-imidazo[1,2-a]pyridine derivatives.

Feature6-(3-Pyridyl) 6-(4-Pyridyl) Scientific Insight
Solubility (pH 7.4) 120 µM45 µM3-Py disrupts planarity/packing better than symmetric 4-Py.
pKa (Conj. Acid) ~4.8~5.24-Py is more basic; potential for lysosomal trapping.
Kinase Selectivity High (Hinge Binder)Moderate3-Py geometry often matches the "donor-acceptor" motif of ATP sites better.

Experimental Protocols

Protocol A: Synthesis of 6-Substituted Isomers (Suzuki-Miyaura Coupling)

Unlike the C3 position, which can be functionalized directly via C-H activation, the C6 position is best accessed via robust cross-coupling of halogenated precursors.

Objective: Synthesis of 6-(4-fluorophenyl)imidazo[1,2-a]pyridine.

Reagents:

  • Substrate: 6-bromoimidazo[1,2-a]pyridine (1.0 eq)

  • Boronic Acid: (4-fluorophenyl)boronic acid (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq)

  • Base: 2M Na₂CO₃ (aq) (3.0 eq)

  • Solvent: 1,4-Dioxane (0.1 M concentration)

Workflow:

  • Charge: In a microwave vial, combine the 6-bromo precursor, boronic acid, and catalyst.

  • Inert: Seal and purge with Argon for 5 minutes (Critical: Oxygen poisons the Pd(0) species).

  • Solvate: Add degassed 1,4-dioxane and aqueous base.

  • Reaction: Heat at 100°C for 2 hours (or 120°C for 20 min in microwave).

  • Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄.

  • Purification: Flash chromatography (0-5% MeOH in DCM). Note: The product is fluorescent under UV (254/365 nm).

Protocol B: Microsomal Stability Assay (Validation)

Objective: Determine intrinsic clearance (


) to validate the stability claim.
  • Incubation: Pre-incubate 1 µM test compound with Human Liver Microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4) at 37°C for 5 min.

  • Initiation: Add NADPH-regenerating system (final 1 mM).

  • Sampling: Aliquot 50 µL at t=0, 5, 15, 30, and 60 min into cold acetonitrile (containing internal standard).

  • Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS (MRM mode).

  • Calculation: Plot ln(% remaining) vs. time. Slope =

    
    .
    
    
    
    

Synthetic Workflow Visualization

The following diagram contrasts the synthetic pathways. Note that C3 functionalization is often "One-Pot," whereas C6 requires a "Pre-functionalized" approach.

Synthesis_Flow AminoPy 2-Amino-pyridine Cyclization Cyclization with 2-Bromoacetophenone AminoPy->Cyclization GBB GBB Reaction (R-CHO, R-NC) AminoPy->GBB One-Pot BromoPy 2-Amino-5-bromo-pyridine BromoPy->Cyclization Prod_C3 3-Substituted Imidazo[1,2-a]pyridine Cyclization->Prod_C3 Electrophilic Subst. Prod_Core 6-Bromo-imidazo[1,2-a]pyridine (Core Scaffold) Cyclization->Prod_Core GBB->Prod_C3 Suzuki Suzuki Coupling (R-B(OH)2, Pd) Prod_C6 6-Substituted Imidazo[1,2-a]pyridine Suzuki->Prod_C6 Regiospecific Prod_Core->Suzuki

Figure 2: Synthetic divergence. C6 analogs require starting with 5-bromopyridin-2-amine, ensuring complete regiocontrol compared to the variable reactivity at C3.

References

  • Bagdi, A. K., et al. (2020). "Imidazo[1,2-a]pyridines: A Review on Synthetic Strategies, Mechanisms, and Biological Activities." Chemical Reviews.

  • Goel, R., et al. (2019). "Structure-activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors." Bioorganic & Medicinal Chemistry Letters.

  • Enguehard-Gueiffier, C., et al. (2006). "Syntheses and biological activities of imidazo[1,2-a]pyridines." European Journal of Medicinal Chemistry.

  • Kouakou, A., et al. (2021). "Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines." Molecules.

  • DiMauro, E. F., et al. (2006). "Discovery of 6-substituted imidazo[1,2-a]pyridines as potent and selective p38alpha MAP kinase inhibitors." Bioorganic & Medicinal Chemistry Letters.

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine

Topic: Personal protective equipment for handling (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Audience: Researchers, scientists, and drug development professionals. Executive Safety Summary Compound Identity: Chemica...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine Audience: Researchers, scientists, and drug development professionals.

Executive Safety Summary

Compound Identity:

  • Chemical Name: (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine[1][2][3][4][5]

  • CAS Number (Salt Form Reference): 855250-24-7 (Dihydrochloride salt); Free base often unlisted but shares hazard profile.

  • Functional Class: Primary amine-substituted fused heterocycle.

Immediate Hazard Profile: Treat this compound as a High-Potency Sensitizer and Mucosal Irritant . While many heterocyclic building blocks are classified merely as "irritants," the primary methanamine tail confers corrosive potential to mucous membranes and high skin permeability. The imidazo[1,2-a]pyridine core is a known pharmacophore with potential biological activity, necessitating handling as a Novel Chemical Entity (NCE) with unknown long-term toxicology.

Core Directive: Do not handle on an open bench. All solid manipulation must occur inside a certified chemical fume hood.

Risk Assessment & Hazard Logic

To build a self-validating safety protocol, we must understand the chemical causality of the risks:

FeatureChemical LogicSafety Implication
Primary Amine (-CH₂NH₂) Basic nitrogen is a nucleophile that reacts with skin proteins (haptenization), leading to allergic contact dermatitis.Risk: Skin Sensitization (H317).Action: Double-gloving is mandatory to prevent micro-exposure.
Fused Heterocycle Planar, lipophilic structure facilitates rapid transdermal absorption.Risk: Systemic Toxicity.Action: Cover all exposed skin; Tyvek sleeves recommended for >1g handling.
Solid State Finely divided powders of this class are often electrostatic and "sticky," creating invisible dust aerosols.Risk: Inhalation/Mucosal Damage.Action: Use anti-static gun or ionizer during weighing; never weigh outside a hood.
Personal Protective Equipment (PPE) Matrix

This matrix moves beyond "standard" requirements to address the specific permeation risks of organic amines.

ZoneRequired PPETechnical Justification (The "Why")
Hands (Layer 1) Nitrile (4 mil) Acts as a sacrificial barrier against incidental splashes.
Hands (Layer 2) Nitrile (Extended Cuff, 5-8 mil) Crucial: Amines can permeate thin nitrile in <15 mins. The second, thicker layer provides the necessary breakthrough time (>60 mins) for safe doffing after contamination.
Respiratory Fume Hood (Face Velocity 80-100 fpm) N95 respirators are insufficient for amine vapors/dusts. The hood provides capture and exhaust.
Eyes Chemical Splash Goggles Safety glasses allow vapor entry from the sides. Amines are lacrimators; vapors can cause temporary corneal edema ("blue haze" vision).
Body Lab Coat (Buttoned, Cotton/Poly) Standard protection. For quantities >5g, add a Chemical Resistant Apron to prevent soak-through.
Operational Protocol: Step-by-Step Handling
Phase A: Preparation & Weighing
  • Objective: Transfer solid without generating airborne dust.

  • Setup: Place the balance inside the fume hood. If vibration is an issue, use a marble balance table or turn off the hood fan momentarily (only if wearing an N95 backup), but standard practice is to leave the fan ON .

  • Static Control: Pass an anti-static gun over the weighing boat. Heterocyclic amines are prone to static cling, which causes "jumping" of particles.

  • Transfer: Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination of stock bottles.

  • Containment: Immediately cap the stock bottle after removing the aliquot. Wrap the threads with Parafilm if storing for long periods (amines absorb CO₂ from air to form carbamates).

Phase B: Solubilization & Reaction
  • Objective: Dissolve the amine without exotherms or spattering.

  • Solvent Choice: Dissolves readily in DCM, Methanol, or DMSO.

  • Acid Warning: If neutralizing with acid (e.g., HCl in dioxane), the reaction is exothermic .

    • Protocol: Cool the amine solution to 0°C in an ice bath before adding acid. Add acid dropwise.

  • Inert Atmosphere: Flush the reaction vessel with Nitrogen or Argon. Primary amines can oxidize to imines or N-oxides upon prolonged air exposure, altering their toxicological profile.

Phase C: Waste & Cleanup
  • Solids: Dispose of weighing boats and contaminated gloves in "Solid Hazardous Waste" (double-bagged).

  • Liquids: Segregate into "Basic Organic Waste" streams. Do not mix with oxidizing acids (Nitric) to prevent violent reaction.

  • Surface Decon: Wipe hood surfaces with a 1% Acetic Acid solution (to protonate and solubilize residual amine) followed by water and ethanol.

Emergency Response Logic

Scenario 1: Skin Contact (The "15-Minute Rule")

  • Immediate Action: Do not wipe. Wiping drives the chemical deeper into the pores.

  • Flush: Move immediately to the sink/shower. Flush with tepid water for 15 minutes .

  • Neutralize (Medical): Do not apply vinegar to the skin (exothermic neutralization can cause thermal burns). Stick to water flushing.

Scenario 2: Spills (Solid Powder)

  • Isolate: Mark the area.

  • Dampen: Cover the powder gently with a paper towel soaked in ethanol or water to prevent dust generation.

  • Scoop: Wipe up the damp material.

  • Decontaminate: Wash surface with 1% dilute HCl or vinegar, then soap and water.

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for PPE escalation based on the scale of operation.

PPE_Decision_Logic Start Start: Assess Scale of (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine SmallScale Small Scale (< 100 mg) Analytical/Screening Start->SmallScale MedScale Medium Scale (100 mg - 5 g) Synthesis/Purification Start->MedScale LargeScale Large Scale (> 5 g) Process Development Start->LargeScale Level1 LEVEL 1 PPE: - Std Lab Coat - Nitrile Gloves (4 mil) - Safety Glasses - Fume Hood SmallScale->Level1 Low Dust Risk Level2 LEVEL 2 PPE (Sensitizer Protocol): - Double Nitrile (Outer 8 mil) - Chemical Splash Goggles - Fume Hood (Mandatory) MedScale->Level2 Moderate Risk Level3 LEVEL 3 PPE (High Exposure Risk): - Tyvek Sleeves/Apron - Double Gloves (Long Cuff) - Face Shield + Goggles - Designated Balance Area LargeScale->Level3 High Dust/Splash Risk Check Is powder visible on gloves? Level1->Check Level2->Check Level3->Check Action IMMEDIATE DOFFING: 1. Peel outer glove 2. Wash hands 3. Don new pair Check->Action Yes End Proceed with Experiment Check->End No

Figure 1: Risk-based PPE escalation logic. Note that "Level 2" is the recommended baseline for this specific sensitizing amine.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 26248964, (6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

Sources

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Feasible Synthetic Routes

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Reactant of Route 1
(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine
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(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine
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